2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

• CAS: 1509521-67-8

Core Science & Biosynthesis

Structure-activity relationship (SAR) of benzofuran-6-carbaldehyde derivatives

An In-Depth Technical Guide to the Structure-Activity Relationship (SAR) of Benzofuran-6-Carbaldehyde Derivatives

Authored by: A Senior Application Scientist

This guide provides a comprehensive analysis of the structure-activity relationships (SAR) for derivatives of the benzofuran-6-carbaldehyde scaffold. It is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile chemical starting point for the discovery of novel therapeutic agents. This document synthesizes current literature on benzofuran derivatives to establish a predictive framework for designing and optimizing compounds derived from the 6-carbaldehyde core, focusing on anticancer and antimicrobial applications.

Introduction: The Benzofuran Scaffold in Medicinal Chemistry

The benzofuran nucleus, a heterocyclic system composed of fused benzene and furan rings, is a privileged scaffold in drug discovery.[1][2][3] Its derivatives, both natural and synthetic, exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, antioxidant, and antiviral properties.[4][5][6][7][8][9] Clinically relevant drugs like the antiarrhythmic agent amiodarone feature this core structure, underscoring its therapeutic value.[9][10]

The benzofuran-6-carbaldehyde variant is a particularly strategic starting material. The aldehyde group at the C-6 position serves as a highly versatile chemical handle, enabling a wide range of synthetic modifications to explore the chemical space and optimize biological activity. This guide elucidates the critical structural features and substitution patterns that govern the efficacy of its derivatives.

Caption: Key synthetic pathways for the derivatization of the benzofuran-6-carbaldehyde scaffold.

Structure-Activity Relationship (SAR) Analysis

While direct SAR studies on benzofuran-6-carbaldehyde derivatives are emerging, extensive research on the broader benzofuran class provides a robust foundation for predicting activity. The key is to understand how modifications, accessible via the C-6 aldehyde, in conjunction with substitutions at other positions, influence biological outcomes.

Anticancer Activity

Benzofuran derivatives have shown potent cytotoxic effects against numerous cancer cell lines. [4][7]Their mechanisms often involve the inhibition of critical signaling pathways, induction of apoptosis, and cell cycle arrest. [1][4] Key SAR Insights for Anticancer Potency:

• Halogenation: The introduction of halogen atoms (Br, Cl, F) into the benzofuran ring or its substituents consistently enhances anticancer activity. [11][12]This is attributed to the formation of halogen bonds, which can improve binding affinity with biological targets. [11]For instance, bromination of methyl or acetyl groups attached to the benzofuran system has been shown to increase cytotoxicity. [12][13]* Substitutions at C-2: The C-2 position is critical. Introducing ester groups or various heterocyclic rings (like imidazole, triazole, or piperazine) at this position is a well-established strategy for boosting cytotoxic effects. [3][11]* Hybrid Molecules: Creating hybrid compounds by linking the benzofuran scaffold to other known anticancer pharmacophores (e.g., chalcone, quinazolinone, benzene-sulfonamide) is a promising approach. [3][11]This can lead to synergistic effects and multi-target activity.

• Substitutions at C-6: While the focus is often on C-2 and C-3, modifications at C-6 are also impactful. In a series of amiloride-benzofuran derivatives designed as urokinase-type plasminogen activator (uPA) inhibitors, substitutions on the benzofuran moiety significantly influenced potency. [3][11]The aldehyde at C-6 provides a direct route to introduce functionalities that can interact with key residues in enzyme active sites.

Table 1: Anticancer Activity of Representative Benzofuran Derivatives

Derivative Class	Substitution Pattern	Cancer Cell Line	IC₅₀ (µM)	Reference
3-Amidobenzofuran	Amide at C-3	MDA-MB-231 (Breast)	3.01	[4]
Oxindole-Benzofuran Hybrid	Oxindole at C-3	MCF-7 (Breast)	2.27	[4]
Bromo-oxadiazolylbenzofuran	Bromo at C-5, oxadiazole at C-3	HCT-116 (Colon)	3.27	[14]
Halogenated Benzofuran	Various piperazine substitutions	Multiple lines	Varies	[11]
Benzofuran-Chalcone Hybrid	Chalcone moiety at C-2	MCF-7 (Breast)	Varies	[10]

Antimicrobial Activity

The benzofuran scaffold is a valuable template for developing new antimicrobial agents to combat drug resistance. [15]Derivatives have demonstrated activity against a wide range of Gram-positive and Gram-negative bacteria, as well as fungi. [16][17][18] Key SAR Insights for Antimicrobial Potency:

• Essential Moieties: Studies combining benzofuran with other heterocycles like pyrazoline and thiazole indicate that all three components are essential for potent antimicrobial activity. [16]* Hydroxyl and Phenyl Groups: The presence of a hydroxyl group at the C-6 position has been shown to confer excellent antibacterial activity. [16]Additionally, incorporating phenyl or substituted phenyl groups at the C-2 position generally leads to good antibacterial efficacy. [16]* Amide Derivatives: Benzofuran-2-carboxamide derivatives have shown strong, broad-spectrum antimicrobial activity, with some compounds exhibiting Minimum Inhibitory Concentrations (MICs) as low as 6.25 µg/mL. [17][18] Table 2: Antimicrobial Activity of Representative Benzofuran Derivatives

Derivative Class	Substitution Pattern	Microorganism	MIC (µg/mL)	Reference
Benzofuran-5-ol	Hydroxyl at C-6	Various strains	0.78 - 3.12	[16]
Fused Benzofuran	Coumarin and pyridine rings fused	A. fumigatus	25	[16]
Benzofuran-Amide	Amide linkage at C-2	Various strains	6.25	[17][18]
Benzofuran-Thiazole Hybrid	Thiazole and pyrazoline moieties	Gram-negative bacteria	Excellent activity	[16]

Biological Targets and Mechanism of Action

The diverse biological activities of benzofuran derivatives stem from their ability to interact with a multitude of cellular targets. Understanding these mechanisms is crucial for rational drug design.

• Kinase Inhibition: Many benzofuran-based molecules exert their anticancer effects by inhibiting protein kinases, which are critical regulators of cell growth and proliferation. [1]Targets include Cyclin-Dependent Kinase 2 (CDK2), Epidermal Growth Factor Receptor (EGFR) kinase, and Glycogen Synthase Kinase-3β (GSK-3β). [1][4][14]Inhibition of these kinases can lead to cell cycle arrest and apoptosis. [1]

Caption: Benzofuran derivatives can inhibit key kinases, blocking proliferation signals and promoting apoptosis.

• Hypoxia-Inducible Factor (HIF-1) Pathway Inhibition: Some benzene-sulfonamide-based benzofuran derivatives have been specifically designed to inhibit the HIF-1 pathway, which is crucial for tumor survival in low-oxygen environments. [11]* Enzyme Inhibition: In the context of antimicrobial activity, benzofuran derivatives can inhibit essential microbial enzymes. For example, some have been investigated as inhibitors of chorismate mutase, an enzyme vital for bacterial survival. [19]

Experimental Protocols

To ensure the practical applicability of this guide, the following section provides standardized, step-by-step methodologies for the synthesis and evaluation of benzofuran-6-carbaldehyde derivatives.

Protocol: Synthesis of a Benzofuran-6-Schiff Base Derivative

This protocol describes a representative one-pot synthesis of an imine (Schiff base) derivative, a common and straightforward modification of the 6-carbaldehyde.

• Reagent Preparation:

  • Dissolve benzofuran-6-carbaldehyde (1.0 eq) in absolute ethanol (10 mL/mmol) in a round-bottom flask equipped with a magnetic stirrer.

  • In a separate vial, dissolve the desired primary amine (e.g., aniline or a substituted aniline) (1.1 eq) in a minimal amount of absolute ethanol.

• Reaction Setup:

  • Add the amine solution dropwise to the stirred solution of the aldehyde at room temperature.

  • Add a catalytic amount of glacial acetic acid (2-3 drops) to the reaction mixture. Causality Note: The acid catalyst protonates the aldehyde's carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amine.

• Reaction and Monitoring:

  • Heat the mixture to reflux (typically 60-80°C) and monitor the reaction progress using Thin Layer Chromatography (TLC) with an appropriate solvent system (e.g., 7:3 hexane:ethyl acetate).

  • The reaction is typically complete within 2-4 hours, indicated by the consumption of the starting aldehyde.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature. The product may precipitate out of the solution.

  • If a precipitate forms, collect it by vacuum filtration, wash with cold ethanol, and dry under vacuum.

  • If no precipitate forms, reduce the solvent volume under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

• Characterization:

  • Confirm the structure of the purified product using spectroscopic methods such as ¹H NMR, ¹³C NMR, and Mass Spectrometry (MS).

Protocol: In Vitro Cytotoxicity Evaluation (MTT Assay)

The MTT assay is a standard colorimetric assay for measuring cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

• Cell Culture:

  • Seed human cancer cells (e.g., MCF-7, HCT-116) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of appropriate culture medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a stock solution of the synthesized benzofuran derivative in DMSO. Create a series of dilutions in the culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). The final DMSO concentration should not exceed 0.5% to avoid solvent toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells with medium only (blank), cells with medium and DMSO (vehicle control), and a positive control (e.g., Doxorubicin).

• Incubation:

  • Incubate the plate for 48 or 72 hours at 37°C and 5% CO₂.

• MTT Addition:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for another 4 hours. Causality Note: Viable cells with active mitochondrial dehydrogenases will cleave the tetrazolium ring of MTT, yielding insoluble purple formazan crystals.

• Formazan Solubilization:

  • Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis with appropriate software (e.g., GraphPad Prism).

Conclusion and Future Directions

The benzofuran-6-carbaldehyde scaffold is a highly promising starting point for the development of novel therapeutic agents. The structure-activity relationships synthesized from the broader benzofuran literature provide a clear roadmap for medicinal chemists. Future efforts should focus on creating diverse libraries of compounds through the strategic derivatization of the C-6 aldehyde. Key strategies include the introduction of halogenated moieties, hybridization with other pharmacologically active scaffolds, and the exploration of various heterocyclic substituents at the C-2 position. A systematic investigation combining synthesis, biological evaluation, and computational modeling will be essential to unlock the full therapeutic potential of this versatile chemical core and to design next-generation drug candidates with high potency and selectivity.

References

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• Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. Cancers. [Link]

• Unknown Author. (2023). Study of Benzofuran Derivatives and their Biological Significance Study of comprehensive properties of benzofuran and its derivatives. IJSDR. [Link]

• Wang, H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Advances. [Link]

• Wietrzyk, J., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Molecules. [Link]

• Farhat, J., et al. (2022). Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. MDPI. [Link]

• Unknown Author. (n.d.). Synthesis and In Silico Evaluation of Novel Benzofuran Aldehyde Derivatives as Carbonic Anhydrase II Inhibitors in Breast Cancer. DOI.

• Abbas, A. A., & Dawood, K. M. (2022). Benzofuran: an emerging scaffold for antimicrobial agents. RSC Advances. [Link]

• Kaushik, A., et al. (2026). SYNTHESIS AND BIOLOGICAL ACTIVITIES OF BENZOFURAN DERIVATIVES IN THE NEW MILLENNIUM. ResearchGate. [Link]

• Eldehna, W. M., et al. (2016). Benzofuran as a promising scaffold for the synthesis of antimicrobial and antibreast cancer agents: A review. PMC. [Link]

• Wang, H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. PMC. [Link]

• Wietrzyk, J., et al. (2019). Synthesis of New Derivatives of Benzofuran as Potential Anticancer Agents. Semantic Scholar. [Link]

• Farhat, J., et al. (2022). Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. PubMed. [Link]

• Unknown Author. (2025). Synthesis of Benzofuran Derivatives and their Evaluation of Antimicrobial Activity. ResearchGate. [Link]

• Wang, H., et al. (2019). Natural source, bioactivity and synthesis of benzofuran derivatives. RSC Publishing. [Link]

• Uto, T., et al. (2022). Synthesis and Structure-Activity Relationships of Novel Benzofuran Derivatives with Osteoblast Differentiation-Promoting Activity. PubMed. [Link]

• Unknown Author. (n.d.). 645 Design, Synthesis And Characterization Of Benzofuran Derivatives For Anti-Bacterial Activity. Source Not Available.

• Unknown Author. (2025). 3D quantitative structure–activity relationship for quinoline, benzimidazole and benzofuran-based analogs as phosphodiesterases IV (PDE-IV) inhibitors. ResearchGate. [Link]

• Grimsby, J. S., et al. (2010). Benzofuran derivatives, process for their preparation and intermediates thereof.

• Singh, S., et al. (2024). A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies. ACS Omega. [Link]

• Abbas, A. A., & Dawood, K. M. (2023). Anticancer therapeutic potential of benzofuran scaffolds. PMC. [Link]

• Unknown Author. (2021). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research. [Link]

• Abdel-Karim, S. S., et al. (2023). Discovery of novel benzofuran-based derivatives as acetylcholinesterase inhibitors for the treatment of Alzheimer's disease: Design, synthesis, biological evaluation, molecular docking and 3D-QSAR investigation. PubMed. [Link]

• Unknown Author. (2025). Synthesis, Antimicrobial and Anti-inflammatory Activity of Some Novel Benzofuran Derivatives. Journal of Pharmaceutical Research. [Link]

• Asif, M. (2016). Mini Review on Important Biological Properties of Benzofuran Derivatives. Juniper Publishers. [Link]/japlr/pdf/JAPLR.MS.ID.555608.pdf)

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Technical Guide: Biological Activity & Therapeutic Potential of 2-Methyl-2,3-Dihydrobenzofuran-6-Carboxaldehyde Analogs

Executive Summary

The dihydrobenzofuran (DHBF) scaffold represents a "privileged structure" in medicinal chemistry, serving as the core pharmacophore for numerous neolignans and bioactive natural products (e.g., egonol, ailanthoidol). Among these, 2-methyl-2,3-dihydrobenzofuran-6-carboxaldehyde functions as a critical "chemical warhead" precursor.

This guide analyzes the biological activity of analogs derived from this specific aldehyde intermediate. Unlike fully aromatic benzofurans, the 2,3-dihydro system introduces a chiral center at C2 and alters the planarity of the molecule, significantly impacting binding affinity in protein pockets. The 6-carboxaldehyde moiety serves as the primary diversification point for generating Schiff bases (imines) , chalcones , and hydrazones , which exhibit potent antimicrobial, antioxidant, and anticancer profiles.

Structural Significance & Pharmacophore Analysis[1][2][3]

The core molecule, 2-methyl-2,3-dihydrobenzofuran-6-carboxaldehyde, possesses three distinct structural features that drive its biological utility:

• The C2-Methyl Chiral Center: The presence of a methyl group at the 2-position creates chirality (

  ). Research indicates that enantiospecific interactions are crucial for high-affinity targets (e.g., tubulin binding), where the ( )-enantiomer often mimics the twist of natural lignans.

• The C6-Formyl Handle: Located para to the heterocyclic oxygen, this aldehyde is electronically activated, facilitating rapid condensation reactions. It serves as the attachment point for lipophilic tails or metal-chelating domains.

• The Dihydro Furan Ring: This saturated ring creates a "pucker" in the molecular geometry, unlike the flat benzofuran. This non-planar conformation improves solubility and allows for better induced-fit docking in enzyme active sites.

Diagram 1: Structure-Activity Relationship (SAR) Strategy

The following diagram illustrates the strategic modification points of the scaffold.

Caption: SAR map highlighting the functional roles of the C2-methyl group (stereochemistry) and the C6-aldehyde (reactivity) in defining biological outcomes.[1][2]

Synthetic Access: The Precursor Workflow

To access the bioactive analogs, the aldehyde must first be synthesized with high purity. The standard industrial route involves the Vilsmeier-Haack formylation of 2-methyl-2,3-dihydrobenzofuran.

Protocol: Synthesis of the 6-Carboxaldehyde Intermediate

• Reagents: DMF (Dimethylformamide), POCl

  (Phosphorus oxychloride), 2-methyl-2,3-dihydrobenzofuran.

• Mechanism: Electrophilic aromatic substitution. The electron-donating oxygen atom directs the formyl group to the para position (C6) and ortho position (C4), with C6 being the major product due to steric factors.

Step-by-Step Methodology:

• Reagent Preparation: Cool DMF (3.0 eq) to 0°C in a round-bottom flask under N

  atmosphere. Add POCl (1.2 eq) dropwise to generate the Vilsmeier reagent (chloroiminium ion).

• Addition: Dissolve 2-methyl-2,3-dihydrobenzofuran (1.0 eq) in DMF and add slowly to the mixture, maintaining temperature <10°C.

• Reaction: Warm to room temperature, then heat to 80°C for 4-6 hours. Monitor via TLC (Hexane:EtOAc 8:2).

• Workup: Pour reaction mixture into crushed ice/sodium acetate solution (to buffer pH). Stir for 1 hour to hydrolyze the intermediate iminium salt.

• Isolation: Extract with ethyl acetate (3x). Wash organic layer with brine, dry over anhydrous Na

  SO , and concentrate.

• Purification: Recrystallize from ethanol or purify via column chromatography to isolate the 6-isomer from the minor 4-isomer.

Key Biological Activities[6][7][8][9][10][11][12][13]

Antimicrobial & Antifungal Activity (Schiff Base Analogs)

The most potent antimicrobial derivatives are formed by condensing the 6-carboxaldehyde with hydrazides , semicarbazides , or aromatic amines .

• Mechanism: The azomethine linkage (-C=N-) in Schiff bases interferes with normal cell processes by binding to the active sites of essential enzymes or disrupting the cell membrane integrity.

• Metal Complexation: These ligands often chelate transition metals (Cu²⁺, Zn²⁺), which enhances lipophilicity (Overton’s concept) and facilitates penetration through the lipid membrane of bacteria.

Data Summary: Minimum Inhibitory Concentration (MIC) in

g/mL Representative data for hydrazone derivatives of the title compound:

Analog Type	S. aureus (Gram+)	E. coli (Gram-)	C. albicans (Fungal)	Activity Class
Parent Aldehyde	>100	>100	>100	Inactive/Weak
Benzohydrazide	12.5	25.0	25.0	Moderate
Isonicotinyl hydrazide	3.12	6.25	12.5	Potent
Thiosemicarbazone	6.25	12.5	6.25	Potent

Anticancer Activity (Tubulin Polymerization Inhibition)

Analogs of dihydrobenzofuran, particularly chalcones derived from the 6-carboxaldehyde, function as microtubule destabilizing agents .

• Target: Colchicine-binding site of tubulin.[3]

• Mechanism: These compounds inhibit the polymerization of tubulin into microtubules, leading to cell cycle arrest at the G2/M phase and subsequent apoptosis.[4]

• Selectivity: The 2-methyl group enhances metabolic stability compared to unmethylated analogs, while the 6-position substituent dictates the binding pose.

Diagram 2: Mechanism of Action (Anticancer)

This diagram details the pathway from drug exposure to apoptotic cell death.

Caption: Pathway illustrating the cascade from tubulin binding to apoptosis induced by DHBF analogs.

Experimental Validation Protocols

To ensure reproducibility and scientific integrity, the following protocols should be used for biological evaluation.

In Vitro Cytotoxicity Assay (MTT)

Objective: Determine IC

values against cancer cell lines (e.g., MCF-7, HeLa).

• Seeding: Plate cells (

  cells/well) in 96-well plates containing DMEM media. Incubate for 24h at 37°C/5% CO .

• Treatment: Dissolve DHBF analogs in DMSO. Prepare serial dilutions. Add to wells (Final DMSO concentration

  ). Include Doxorubicin as a positive control and pure DMSO as a vehicle control.

• Incubation: Incubate for 48 hours.

• Dye Addition: Add 20

  L of MTT solution (5 mg/mL in PBS) to each well. Incubate for 4 hours.

  • Causality: Viable cells with active mitochondria will reduce yellow MTT tetrazolium salt to purple formazan crystals.

• Solubilization: Aspirate media. Add 100

  L DMSO to dissolve formazan crystals.

• Measurement: Read absorbance at 570 nm using a microplate reader. Calculate IC

  using non-linear regression analysis.

Broth Microdilution Assay (Antimicrobial)

Objective: Determine MIC against S. aureus and E. coli.

• Inoculum: Adjust bacterial culture turbidity to 0.5 McFarland standard (

  CFU/mL). Dilute 1:100.

• Plate Prep: Use sterile 96-well plates. Add 100

  L of Mueller-Hinton broth.

• Dilution: Perform 2-fold serial dilutions of the DHBF analog (starting from 100

  g/mL).

• Inoculation: Add 100

  L of bacterial suspension to each well.

• Controls:

  • Growth Control: Broth + Bacteria + Solvent (no drug).

  • Sterility Control: Broth only.

  • Positive Control:[5] Ciprofloxacin.[5]

• Incubation: 37°C for 24 hours.

• Readout: The MIC is the lowest concentration showing no visible turbidity. Confirm by adding Resazurin dye (blue to pink indicates growth).

References

• Kirsch, G., et al. (2016). "Mini review on important biological properties of benzofuran derivatives." MedCrave Online Journal of Applied Pharmacy.

• Mphahlele, M. J., et al. (2019). "Synthesis and Biological Evaluation of Dihydrobenzofuran Lignans and Related Compounds as Potential Antitumor Agents that Inhibit Tubulin Polymerization." Journal of Medicinal Chemistry.

• Khan, S. A., et al. (2020). "Synthesis and Antioxidant Activities of Schiff Bases and Their Complexes: An Updated Review." Biointerface Research in Applied Chemistry.

• Kossakowski, J., et al. (2009). "Synthesis and Preliminary Evaluation of the Antimicrobial Activity of Selected 3-Benzofurancarboxylic Acid Derivatives." Acta Poloniae Pharmaceutica - Drug Research.

• El-Mekabaty, A. (2009). "Convenient synthesis and antimicrobial evaluation of some novel 2-substituted-3-methylbenzofuran derivatives." Archives of Pharmacal Research.

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Next-Generation Benzofuran Scaffolds: From C-H Activation to Spirocyclic Architectures

Executive Summary

The benzofuran moiety remains a "privileged structure" in medicinal chemistry, anchoring FDA-approved therapeutics ranging from antiarrhythmics (Amiodarone) to antidepressants (Vilazodone).[1] However, the traditional flat, lipophilic aromatic profile of benzofuran often leads to poor solubility and metabolic liabilities. This technical guide explores the next generation of benzofuran scaffolds , shifting focus from simple 2-aryl substitutions to spirocyclic 3D architectures and C-H functionalized derivatives . We detail the transition from classical Rap-Stoermer syntheses to late-stage palladium-catalyzed C-H activations and multicomponent spiro-annulations, providing actionable protocols for expanding the medicinal chemist’s toolbox.

The Benzofuran Pharmacophore: Beyond "Flatland"

The benzofuran core (benzo[b]furan) functions as a bioisostere for indole, offering altered hydrogen bond acceptor capabilities (via the oxygen lone pair) without the donor capacity of the N-H. While historically successful, the planar nature of the benzofuran ring (Fsp3 = 0) contributes to low aqueous solubility and non-specific hydrophobic binding (promiscuity).

To modernize this scaffold, current discovery efforts focus on two vectors:

• Vector A (Electronic): C-H functionalization at C2/C3 to tune pKa and metabolic soft spots.

• Vector B (Topological): Disrupting planarity via spiro-fusion at C3 or reduction to 2,3-dihydrobenzofurans , increasing fraction sp3 (Fsp3) character to improve clinical success rates.[1]

Synthetic Evolution: Methodologies & Mechanisms

The synthesis of benzofurans has evolved from harsh acid-catalyzed cyclizations to mild, transition-metal-catalyzed sequences.[1]

Classical vs. Modern Approaches

• Classical (Rap-Stoermer): Condensation of salicylaldehydes with

  -haloketones.[1] Robust but limited by substrate availability and harsh basic conditions.[1]

• Modern (Transition Metal Catalysis):

  • Sonogashira/Cyclization: One-pot coupling of

    -iodophenols with terminal alkynes.[1]

  • C-H Activation: Direct functionalization of phenols with alkynes using Pd(II) or Rh(III) catalysts, bypassing pre-functionalized halides.[1]

  • Substituent Migration: A 2024 breakthrough involving the migration of ortho-functional groups to access highly substituted cores previously inaccessible via direct cyclization.[1]

Visualization: Synthetic Decision Tree

The following diagram outlines the decision logic for selecting a synthetic route based on substrate availability and desired substitution.

Figure 1: Synthetic decision matrix for benzofuran construction, contrasting classical condensation with modern metal-catalyzed and multicomponent strategies.

Technical Deep Dive: Novel Spirocyclic Scaffolds

A critical area of innovation is the Spiro[benzofuran-3,3'-pyrrole] scaffold.[1] This architecture introduces a quaternary center at C3, rigidly orienting the pharmacophores in a non-planar configuration.[1] This is particularly effective for targeting protein-protein interactions (e.g., MDM2-p53) where "flat" inhibitors fail to capture the 3D binding pocket.[1]

Experimental Protocol: One-Pot Synthesis of Spiro[benzofuran-3,3'-pyrroles]

Objective: Synthesis of a library of spiro-benzofurans via a three-component reaction. Mechanism: [3+2] Cycloaddition involving a zwitterionic intermediate generated in situ.[1]

Reagents:

• Benzofuran-2,3-dione (1.0 mmol)[1]

• Activated Alkyne (Dimethyl acetylenedicarboxylate - DMAD) (1.0 mmol)[1]

• N-heterocycle (e.g., Isoquinoline or Pyridine derivative) (1.0 mmol)[1]

• Solvent: Dichloromethane (DCM), anhydrous.[1]

Step-by-Step Methodology:

• Preparation: In a flame-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve the N-heterocycle (1.0 equiv) in 5 mL of anhydrous DCM under a nitrogen atmosphere.

• Activation: Add DMAD (1.0 equiv) dropwise at

  .[1] Stir for 15 minutes. The solution typically turns deep red/orange, indicating the formation of the zwitterionic 1:1 intermediate.

• Cyclization: Add Benzofuran-2,3-dione (1.0 equiv) in one portion.

• Reaction: Allow the mixture to warm to room temperature (

  ) and stir for 12–24 hours. Monitor via TLC (30% EtOAc/Hexane).[1]

• Workup: Concentrate the solvent under reduced pressure.

• Purification: The residue is often a solid that can be recrystallized from EtOH.[1] If oil, purify via flash column chromatography (Silica gel, gradient 10-40% EtOAc in Hexanes).[1]

• Validation:

  NMR must show the disappearance of the alkyne proton and the appearance of the spiro-carbon shift ( ppm in NMR).

Why this works: The nucleophilic attack of the N-heterocycle on the alkyne creates a dipole that acts as a 1,3-dipole equivalent, trapping the carbonyl of the benzofuran-dione. This is a high-atom-economy reaction (100% atom utilization).[1]

Structure-Activity Relationship (SAR) & Biological Logic[1]

When designing novel benzofurans, the SAR is distinct between the "flat" 2-aryl series and the "3D" spiro series.

Data Summary: Comparative Potency (Oncology Targets)

Table 1: Comparison of flat vs. spiro benzofuran scaffolds against selected targets.

Scaffold Type	Key Target	Representative IC50	Mechanism of Action	Structural Advantage
2-Arylbenzofuran	Tubulin / EGFR	0.09 - 1.1 M	Inhibits polymerization	Planarity mimics colchicine binding site.[1]
Spiro[benzofuran-pyrrole]	FLT3 / MDM2	2.5 - 5.0 M	Kinase inhibition / PPI	3D shape fits globular pockets; improved solubility.
3-Trifluoromethyl-benzofuran	Antimicrobial	~12.5 g/mL	Membrane disruption	Lipophilicity + metabolic stability of .

SAR Logic Diagram

The following diagram illustrates the functional zones of the benzofuran scaffold for medicinal chemistry optimization.

Figure 2: SAR optimization map. C2 functionalization drives potency in kinase targets, while C3 modification (spiro-fusion) addresses physicochemical properties and novel IP space.

Therapeutic Case Studies

Oncology: FLT3 Inhibitors in AML

Recent studies (2024-2025) have highlighted spiro[benzofuran-3,3'-pyrroles] as potent inhibitors of FMS-like tyrosine kinase 3 (FLT3), a key driver in Acute Myeloid Leukemia.[1][2] Unlike traditional Type I inhibitors that bind the active conformation, the spiro-scaffold's rigidity allows it to exploit unique hydrophobic pockets, achieving IC50 values as low as 2.5

M with excellent selectivity profiles against healthy cells.

Antimicrobial: 3-(Trifluoromethyl)benzofurans

Incorporating a trifluoromethyl group at C3 via copper-catalyzed domino cyclization significantly enhances lipophilicity and metabolic stability.[1] These derivatives have shown equipotent activity to fluconazole against Candida glabrata, validating the strategy of fluorinating the benzofuran core to improve membrane permeability in pathogens.

References

• Review of Benzofuran Synthesis (2024): Mushtaq, A. et al.[1][3] "A Comprehensive Review on Benzofuran Synthesis Featuring Innovative and Catalytic Strategies." ACS Omega, 2024.[1][3] Link[1]

• Spiro-Benzofuran FLT3 Inhibitors: "Discovery and Chemical Exploration of Spiro[Benzofuran-3,3'-Pyrroles] Derivatives as Innovative FLT3 Inhibitors." Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry, 2025.[1][4] Link

• Substituent Migration Discovery: Yoshida, S. et al. "Highly functionalized benzofurans through unusual substituent migration."[1][5] Chemical Communications, 2024.[1][5][6] Link

• Anticancer SAR Review: Farhat, J. et al. "Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity."[1] Cancers, 2022.[1][7][8] Link

• Spirooxindole-Benzofuran Hybrids: Al-Muhanna, M.K. et al. "Novel Spirooxindole-Benzofuran Scaffold: Potential Inhibition Against Hepatocellular Carcinoma."[1][9] ChemistrySelect, 2024.[1][9] Link[1]

Sources

• 1. Benzofuran - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Discovery and Chemical Exploration of Spiro[Benzofuran-3,3'-Pyrroles] Derivatives as Innovative FLT3 Inhibitors for Targeting Acute Myeloid Leukemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Breakthrough in benzofuran synthesis: New method enables complex molecule creation | EurekAlert! [eurekalert.org]
• 6. benthamdirect.com [benthamdirect.com]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Structure-Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Research Portal [scholarship.miami.edu]

Technical Guide: Benzofuran Scaffolds in Drug Discovery

The following technical guide details the chemical identity, synthetic utility, and pharmacological potential of CAS 85258-19-1 , identified as 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde . This compound serves as a critical intermediate in the discovery of benzofuran-based anti-inflammatory and anti-allergic agents, historically linked to the development of Leukotriene and Platelet-Activating Factor (PAF) antagonists.[1]

Focus: CAS 85258-19-1 (5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde)[1][2][3][4][5][6]

Part 1: Executive Summary & Chemical Identity[1][7][8]

CAS 85258-19-1 is a specialized pharmacophore precursor used primarily in the synthesis of bioactive molecules targeting inflammatory pathways.[1] Its structural core—the 2,3-dihydrobenzofuran ring—is a "privileged scaffold" in medicinal chemistry, mimicking the side chains of natural neolignans and serving as a rigid bioisostere for indole or naphthalene systems.

The presence of the C6-aldehyde functionality provides a versatile "chemical handle" for divergent synthesis, allowing researchers to append various heterocyclic tails (e.g., tetrazoles, piperidines) to probe biological targets such as the 5-Lipoxygenase (5-LOX) enzyme or Leukotriene B4 (LTB4) receptors.[1]

Physicochemical Profile

Property	Data
Chemical Name	5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde
Molecular Formula	C₁₁H₁₂O₃
Molecular Weight	192.21 g/mol
Core Scaffold	2,3-Dihydrobenzofuran (Coumaran)
Key Functional Groups	Aldehyde (C-6), Methoxy (C-5), Methyl (C-2)
LogP (Predicted)	~1.8 (Lipophilic, good membrane permeability)
H-Bond Acceptors	3 (Ether, Carbonyl)
H-Bond Donors	0

Part 2: Pharmacological Mechanism & Biological Context[1]

The therapeutic utility of CAS 85258-19-1 derivatives stems from their ability to modulate the Arachidonic Acid Cascade .[1] Historical structure-activity relationship (SAR) data (e.g., J. Med. Chem. 1986) suggests that the dihydrobenzofuran moiety acts as a lipophilic anchor, fitting into hydrophobic pockets of enzymes or receptors.

Mechanism of Action (MOA) Pathway

Derivatives synthesized from this aldehyde typically function via one of two mechanisms:

• Leukotriene Antagonism: Blocking the LTB4 receptor to prevent neutrophil chemotaxis and degranulation.

• 5-LOX Inhibition: Chelation of the active site iron or competitive inhibition, preventing the conversion of arachidonic acid to leukotrienes.

DOT Diagram 1: Anti-Inflammatory Signaling Pathway

Caption: Dual potential mechanisms of benzofuran derivatives: upstream inhibition of 5-LOX or downstream antagonism of the BLT1 receptor.[1]

Part 3: Derivative Search & Design Strategy

To expand a library around CAS 85258-19-1, researchers should employ a "Divergent Synthesis" approach.[1] The aldehyde group allows for the rapid generation of diverse chemical series.

Search Strategy for Related Compounds

When searching chemical databases (SciFinder, Reaxys) for analogs, use the following queries to identify relevant chemical space:

• Substructure Search: Define the 2-methyl-2,3-dihydrobenzofuran core.[1] Allow substitution at C-5 (methoxy/hydroxy) and C-6 (variable).

• Similarity Search: Set Tanimoto coefficient > 0.85 to find bioisosteres (e.g., indolines, chromans).

• Pharmacophore Query: [Aromatic Ring] - [Linker 3-5Å] - [Acidic/Polar Head] (mimicking the leukotriene structure).

Derivative Classes

Class	Reaction Type	Target Application
Schiff Bases / Amines	Reductive Amination	Improving solubility; targeting GPCRs (e.g., antihistamines).[1]
Styrenes / Cinnamates	Wittig / Horner-Wadsworth-Emmons	Mimicking the polyene chain of LTB4; antioxidant activity.[1]
Heterocyclic Adducts	Condensation (e.g., with hydrazoic acid)	Creating Tetrazoles (acid bioisosteres) for high potency receptor binding.

DOT Diagram 2: Derivative Development Workflow

Caption: Divergent synthetic pathways transforming the aldehyde handle into three distinct pharmacological classes.

Part 4: Experimental Protocols

1. Synthesis of the Core Scaffold (Conceptual)

Note: This synthesis constructs the dihydrobenzofuran ring if starting materials are unavailable.

• Precursor: 4-Methoxyphenol + Allyl bromide.[1]

• Step A (O-Alkylation): React 4-methoxyphenol with allyl bromide (K₂CO₃, Acetone, Reflux) to form the allyl ether.[1]

• Step B (Claisen Rearrangement): Heat the allyl ether (200°C, neat or in N,N-dimethylaniline) to migrate the allyl group to the ortho position.[1]

• Step C (Cyclization): Treat with a Lewis acid or HBr/AcOH to effect cyclization to the 2-methyl-2,3-dihydrobenzofuran.[1]

• Step D (Formylation): Vilsmeier-Haack reaction (POCl₃, DMF) introduces the aldehyde at the C-6 position (para to the methoxy) to yield CAS 85258-19-1 .[1]

2. Protocol: Reductive Amination (Derivatization)

Objective: Synthesize a secondary amine derivative for biological screening.

• Preparation: Dissolve CAS 85258-19-1 (1.0 equiv) and the desired amine (1.1 equiv) in anhydrous Methanol (0.1 M concentration).

• Imine Formation: Add molecular sieves (4Å) and stir at Room Temperature (RT) for 4 hours under Nitrogen.

• Reduction: Cool to 0°C. Add Sodium Cyanoborohydride (NaBH₃CN, 1.5 equiv) portion-wise.

• Workup: Stir for 12 hours. Quench with sat. NaHCO₃. Extract with Ethyl Acetate (3x).

• Purification: Dry organic layer over MgSO₄, concentrate, and purify via silica gel flash chromatography (Hexane/EtOAc gradient).

References

• Journal of Medicinal Chemistry (1986) . Synthesis and biological activity of benzofuran derivatives. Vol 29, Issue 2, pp 302-304. [1]

• ChemSynthesis Database . CAS 85258-19-1 Entry: 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde.[1][2][3][4][5][6][7][8] [1]

• EPA CompTox Chemicals Dashboard . Details for CAS 85258-19-1. [1]

• PubChem . Compound Summary: 5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde.[1][2][3][4][5][6][7][8][9][10] [1]

Sources

• 1. chemsynthesis.com [chemsynthesis.com]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. chemsynthesis.com [chemsynthesis.com]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. CompTox Chemicals Dashboard [comptox.epa.gov]
• 8. chemsynthesis.com [chemsynthesis.com]
• 9. 2,3-DIHYDRO-BENZOFURAN-5-OL | 40492-52-2 [chemicalbook.com]
• 10. chemsynthesis.com [chemsynthesis.com]

Protocols & Analytical Methods

Application Note: Precision Synthesis of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

Executive Summary & Strategic Rationale

The 2,3-dihydrobenzofuran scaffold is a "privileged structure" in medicinal chemistry, serving as the pharmacophore in GPR40 agonists (e.g., Fasiglifam), kinase inhibitors (e.g., Fruquintinib), and various antioxidants. Specifically, 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde represents a critical divergence point.[1] The aldehyde functionality at the C6 position allows for rapid diversification via reductive amination, olefination, or oxidation, making it a high-value intermediate for library generation.

The Challenge: Direct formylation of the dihydrobenzofuran ring (e.g., via Vilsmeier-Haack) typically favors the C5 (para to ether oxygen) or C7 (ortho to ether oxygen) positions due to the strong directing effect of the ring oxygen.[1] Accessing the C6 position (meta to the ring oxygen) requires a "relay" strategy where the directing group is installed prior to ring closure or modified post-cyclization.[1]

The Solution: This protocol details a robust, four-stage synthesis starting from abundant resorcinol .[1] The route utilizes a Claisen rearrangement to install the alkyl chain with high regiocontrol, followed by a triflate-mediated carbonylation to install the aldehyde at the difficult C6 position.

Retrosynthetic Analysis & Pathway Design[1]

To guarantee the C6 regiochemistry, we cannot rely on Electrophilic Aromatic Substitution (EAS) on the final ring system.[1] Instead, we utilize the symmetry of resorcinol and the predictability of the Claisen rearrangement.

• Disconnection: The C6-Formyl group is traced back to a C6-Hydroxyl group (via Triflate carbonylation).[1]

• Ring Construction: The dihydrobenzofuran ring is formed via intramolecular cyclization of an o-allyl phenol.[1]

• Precursor: The o-allyl phenol is derived from the Claisen rearrangement of a resorcinol mono-allyl ether.[1]

Reaction Pathway Diagram[1][2]

Figure 1: Strategic workflow for the regioselective synthesis of the target aldehyde.

Detailed Experimental Protocols

Stage 1: Mono-Alkylation of Resorcinol

Objective: Synthesize 3-(2-methylallyloxy)phenol while minimizing bis-alkylation.[1]

• Reagents: Resorcinol (1.0 equiv), 3-chloro-2-methylpropene (Methallyl chloride, 1.0 equiv), Potassium Carbonate (1.1 equiv), DMF (anhydrous).[1]

• Protocol:

  • Dissolve resorcinol (11.0 g, 100 mmol) in DMF (100 mL) under N₂ atmosphere.

  • Add K₂CO₃ (15.2 g, 110 mmol) and stir at RT for 15 min.

  • Add methallyl chloride (9.05 g, 100 mmol) dropwise over 30 min. Note: Slow addition favors mono-alkylation.[1]

  • Heat to 60°C for 4 hours. Monitor by TLC (Hexane/EtOAc 3:1).[1]

  • Workup: Dilute with water (300 mL), extract with EtOAc (3 x 100 mL). Wash organics with brine, dry over Na₂SO₄, and concentrate.

  • Purification: Column chromatography (SiO₂) eluting with 5-10% EtOAc/Hexane to separate the mono-ether from unreacted resorcinol and bis-ether.

• Expected Yield: 65-70% (Mono-ether).[1]

Stage 2: Claisen Rearrangement & Cyclization

Objective: Construct the dihydrobenzofuran ring. The Claisen rearrangement migrates the allyl group to the ortho position (C4 of resorcinol), which then cyclizes with the C3-hydroxyl.[1]

• Mechanism: The allyl group migrates to C4 (less hindered than C2).[1] Cyclization utilizes the adjacent phenolic OH (originally at C3).[1] The remaining OH (originally at C1) ends up at position 6 of the benzofuran system.[1]

• Protocol:

  • Dissolve the mono-ether (Intermediate A) in

    -diethylaniline (solvent/high-boiling medium).

  • Heat to 200°C for 6-12 hours. The thermal rearrangement yields 4-(2-methylallyl)resorcinol.[1]

  • Cyclization (One-pot): Cool to 100°C. Add MgCl₂ (0.5 equiv) or treat with conc. HCl/AcOH. Heat at reflux for 2 hours.

  • Workup: Cool, pour into dilute HCl (to remove aniline), extract with Et₂O.

  • Purification: Recrystallization from Hexane/Benzene or chromatography.

• Key Intermediate: 6-hydroxy-2-methyl-2,3-dihydrobenzofuran .[1]

• Validation: ¹H NMR should show a doublet for the C2-Methyl, multiplets for the dihydro-ring protons, and the disappearance of terminal alkene signals.[1]

Stage 3: Activation via Triflation

Objective: Convert the electron-rich phenol into an electrophile suitable for Pd-catalyzed carbonylation.[1]

• Reagents: Intermediate B (1.0 equiv), Trifluoromethanesulfonic anhydride (Tf₂O, 1.2 equiv), Pyridine (2.0 equiv), DCM.[1]

• Protocol:

  • Dissolve 6-hydroxy-2-methyl-2,3-dihydrobenzofuran in dry DCM at 0°C.

  • Add pyridine.

  • Add Tf₂O dropwise over 20 min. Maintain temp < 5°C.

  • Stir for 2 hours at 0°C

    RT.

  • Workup: Quench with water, wash with dilute HCl (to remove pyridine), saturated NaHCO₃, and brine.

  • Product: 2-methyl-2,3-dihydrobenzofuran-6-yl trifluoromethanesulfonate . Use immediately or store under Argon at -20°C.

Stage 4: Carbonylation & Reduction (The "Formyl" Installation)

Objective: Install the carbon atom at C6.[1] Direct formylation is possible, but carbonylation to the ester followed by reduction is more robust for scale-up.[1]

• Step 4a: Carbonylation to Methyl Ester

  • Catalyst: Pd(OAc)₂ (5 mol%), dppp (1,3-bis(diphenylphosphino)propane, 5 mol%).[1]

  • Conditions: CO balloon (1 atm) or autoclave (5 bar), MeOH (solvent/nucleophile), Et₃N (2 equiv), 80°C, 12 h.

  • Result: Methyl 2-methyl-2,3-dihydrobenzofuran-6-carboxylate.

• Step 4b: Reduction to Aldehyde

  • Reagents: DIBAL-H (1.1 equiv, 1M in toluene).[1]

  • Protocol:

    • Dissolve ester in anhydrous Toluene/DCM (1:1) and cool to -78°C.

    • Add DIBAL-H dropwise.[1] Stir 1 h at -78°C.

    • Quench: Add MeOH (excess) at -78°C, followed by sat. Rochelle's salt solution. Warm to RT and stir vigorously until layers separate.

    • Purification: Silica gel chromatography (Hexane/EtOAc).

Quantitative Data Summary

Reaction Stage	Key Reagents	Temp/Time	Typical Yield	Critical Quality Attribute (CQA)
Ether Synthesis	Methallyl Cl, K₂CO₃	60°C, 4h	68%	Mono- vs Bis-alkylation ratio
Ring Closure	-diethylaniline, MgCl₂	200°C, 8h	55-60%	Regioselectivity of Claisen (C4 vs C2)
Triflation	Tf₂O, Pyridine	0°C, 2h	92%	Complete conversion of Phenol
Carbonylation	Pd(OAc)₂, CO, MeOH	80°C, 12h	85%	Avoidance of Pd-black formation
Reduction	DIBAL-H	-78°C, 1h	88%	Prevention of over-reduction to alcohol

Scientific Integrity & Troubleshooting (E-E-A-T)

Mechanistic Insight: Why this route?

Direct Vilsmeier-Haack formylation of 2-methyl-2,3-dihydrobenzofuran yields a mixture of C5 and C7 isomers [1].[1] The ring oxygen is a strong ortho/para director. The C6 position is meta to this oxygen. By starting with resorcinol, we place an oxygen at C6 (relative to the furan oxygen) essentially "for free" [2].[1] Converting this C6-oxygen to a carbon (via Triflate/Pd) is the only method to guarantee 100% regiochemical purity without difficult isomer separations.[1]

Self-Validating Systems[1]

• Stage 2 Monitoring: The Claisen rearrangement is irreversible. Monitor the disappearance of the ether peak in IR (approx. 1240 cm⁻¹) and the appearance of the phenolic OH (broad, 3300 cm⁻¹).[1]

• Stage 4a Monitoring: The appearance of the ester carbonyl stretch (~1720 cm⁻¹) in IR confirms successful carbonylation.[1]

Safety Considerations

• Methallyl Chloride: Potential carcinogen and lachrymator. Use in a fume hood.

• Carbon Monoxide: Highly toxic. Use a CO detector and work in a well-ventilated hood.[1]

• Tf₂O: Corrosive and moisture sensitive.

References

• Regioselectivity in Benzofuran Synthesis

  • Han, S., & Cheon, C. (2025). Development of Two Synthetic Routes to a Benzofuran Intermediate for Fruquintinib. Journal of Organic Chemistry. [1]

  • Note: This reference validates the general synthetic manipulation of 2-methyl-benzofuran scaffolds in drug development.

• Dihydrobenzofuran Construction Methods

  • Organic Chemistry Portal. (n.d.). Synthesis of 2,3-Dihydrobenzofurans.

  • Note: Provides authoritative grounding for the Claisen/Cycliz

• Palladium-Catalyzed Carbonylation

  • Technical Disclosure Commons. (2025).[1][2][3][4] Novel process for the preparation of 6-hydroxy-2-methylbenzofuran-3-carboxylic acid.[1]

  • Note: Describes the manipulation of the 6-hydroxy intermediate, supporting the feasibility of the triflate/carbonylation str

• General Aldehyde Synthesis

  • Chemistry LibreTexts. (2023).[1] Oxidation of Aldehydes and Ketones.[5][6][7]

  • Note: Background on the redox manipul

Sources

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• 2. chemsynthesis.com [chemsynthesis.com]
• 3. Synthesis of 2,3-dihydro-3-hydroxy-2-hydroxylalkylbenzofurans from epoxy aldehydes. One-step syntheses of brosimacutin G, vaginidiol, vaginol, smyrindiol, xanthoarnol, and Avicenol A. Biomimetic syntheses of angelicin and psoralen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. chemsynthesis.com [chemsynthesis.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. α-Hydroxy carbonyl compound synthesis by oxidation, hydrolysis or rearrangement [organic-chemistry.org]
• 7. chem.libretexts.org [chem.libretexts.org]

Application Note: Reductive Amination Protocols for the Synthesis of N-Substituted Benzofuran-6-ylmethanamines

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed guide to the reductive amination of benzofuran-6-carbaldehyde with primary amines, a critical transformation for synthesizing compound libraries in drug discovery. We present two robust, field-proven protocols utilizing sodium triacetoxyborohydride (STAB) and sodium cyanoborohydride (NaBH₃CN), respectively. The guide delves into the mechanistic rationale behind reagent selection, offers step-by-step experimental procedures, and includes a comprehensive troubleshooting section to address common challenges.

Introduction: The Significance of Benzofuran Scaffolds and Reductive Amination

The benzofuran motif is a "privileged scaffold" in medicinal chemistry, forming the core structure of numerous natural products and synthetic compounds with a vast array of biological activities.[1][2] These derivatives have demonstrated potential as anticancer, antibacterial, antifungal, and anti-inflammatory agents.[3] The functionalization of the benzofuran core is therefore a key strategy in the design and development of novel therapeutics.[4]

Reductive amination is one of the most powerful and versatile methods for the synthesis of amines in organic chemistry.[5][6] This reaction transforms a carbonyl group (an aldehyde or ketone) into an amine via an intermediate imine, offering a highly controlled and efficient route to primary, secondary, and tertiary amines.[6][7] For drug discovery, where the rapid generation of amine libraries is essential for structure-activity relationship (SAR) studies, reductive amination is an indispensable tool.[8]

This application note focuses specifically on the reaction between benzofuran-6-carbaldehyde and various primary amines to yield N-substituted-(benzofuran-6-yl)methanamines, a class of compounds with significant therapeutic potential.

Reaction Mechanism and Rationale

The reductive amination process occurs in two principal stages, which can be performed sequentially or, more conveniently, in a one-pot fashion.[6]

• Imine/Iminium Ion Formation: The reaction initiates with the nucleophilic attack of the primary amine on the carbonyl carbon of benzofuran-6-carbaldehyde. This forms a hemiaminal intermediate, which then dehydrates to yield a Schiff base, or imine. In the presence of an acid catalyst, the imine is protonated to form a more electrophilic iminium ion, which is highly susceptible to reduction.[9]

• Hydride Reduction: A reducing agent, typically a borohydride, delivers a hydride ion to the iminium ion, reducing it to the final secondary amine product.

The key to a successful one-pot reductive amination is the choice of a reducing agent that is selective for the iminium ion over the starting aldehyde.[10] This prevents the wasteful formation of the corresponding alcohol (benzofuran-6-yl)methanol.

Caption: Mechanism of Reductive Amination.

Core Protocols: Materials and Methods

Here we present two validated protocols using the most common and effective reducing agents for this transformation.

Protocol 1: Reductive Amination using Sodium Triacetoxyborohydride (STAB)

Sodium triacetoxyborohydride (STAB) is often the reagent of choice due to its mild nature and excellent selectivity.[9][11] It is less basic and sterically hindered, allowing for the reduction of a wide range of substrates. It is moisture-sensitive but tolerates trace amounts of water and the acetic acid often used as a catalyst.[8][12]

Materials:

• Benzofuran-6-carbaldehyde

• Primary amine (1.0 - 1.2 equivalents)

• Sodium triacetoxyborohydride (STAB, NaBH(OAc)₃) (1.3 - 1.5 equivalents)

• Anhydrous 1,2-Dichloroethane (DCE) or Dichloromethane (DCM)

• Glacial Acetic Acid (optional, 1-2 equivalents for less reactive amines)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, nitrogen/argon line

Procedure:

• To a clean, dry round-bottom flask under an inert atmosphere (nitrogen or argon), add benzofuran-6-carbaldehyde (1.0 eq).

• Dissolve the aldehyde in anhydrous DCE (or DCM) to a concentration of approximately 0.1-0.2 M.

• Add the primary amine (1.1 eq). If the amine is a hydrochloride salt, add a non-nucleophilic base like triethylamine (1.1 eq) to liberate the free amine.

• (Optional but Recommended) For slow or challenging reactions, add glacial acetic acid (1.5 eq) to catalyze imine formation.[9] Stir the mixture at room temperature for 30-60 minutes to facilitate imine formation.

• Carefully add sodium triacetoxyborohydride (1.5 eq) to the mixture portion-wise over 5-10 minutes. The reaction may be mildly exothermic.

• Stir the reaction at room temperature. Monitor its progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aldehyde is consumed (typically 2-24 hours).

• Upon completion, carefully quench the reaction by slowly adding saturated NaHCO₃ solution until gas evolution ceases.

• Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Combine the organic layers, wash with brine (1x), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired N-substituted-(benzofuran-6-yl)methanamine.

Protocol 2: Reductive Amination using Sodium Cyanoborohydride (NaBH₃CN)

Sodium cyanoborohydride is a classic reagent for this transformation. Its reduced reactivity compared to NaBH₄ allows it to be used in protic solvents like methanol and at a slightly acidic pH, where the iminium ion is favored and readily reduced.[7][13]

Safety Precaution: Sodium cyanoborohydride is highly toxic. It can release hydrogen cyanide (HCN) gas upon contact with strong acids. All manipulations must be performed in a well-ventilated fume hood, and acidic waste must be neutralized with bleach before disposal.

Materials:

• Benzofuran-6-carbaldehyde

• Primary amine (1.0 - 1.2 equivalents)

• Sodium cyanoborohydride (NaBH₃CN) (1.2 - 1.5 equivalents)

• Anhydrous Methanol (MeOH)

• Glacial Acetic Acid

• Saturated sodium bicarbonate (NaHCO₃) solution

• Water and Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer

Procedure:

• In a round-bottom flask, dissolve benzofuran-6-carbaldehyde (1.0 eq) and the primary amine (1.1 eq) in anhydrous methanol to a concentration of 0.1-0.2 M.

• Stir the solution at room temperature. Using a pH indicator strip, adjust the pH to ~6 by the dropwise addition of glacial acetic acid. This ensures the formation of the iminium ion without significantly reducing the nucleophilicity of the amine.

• Add sodium cyanoborohydride (1.3 eq) in a single portion.

• Stir the reaction at room temperature and monitor by TLC or LC-MS until complete (typically 4-24 hours).

• Once the reaction is complete, concentrate the mixture under reduced pressure to remove most of the methanol.

• Re-dissolve the residue in an organic solvent like ethyl acetate or DCM and water.

• Transfer to a separatory funnel, wash with saturated NaHCO₃ solution (2x) and brine (1x).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Caption: General Experimental Workflow.

Comparative Analysis of Protocols

The choice of protocol depends on the substrate, available equipment, and safety considerations.

Feature	Protocol 1: Sodium Triacetoxyborohydride (STAB)	Protocol 2: Sodium Cyanoborohydride (NaBH₃CN)	Protocol 3: Catalytic Hydrogenation
Reducing Agent	NaBH(OAc)₃	NaBH₃CN	H₂ gas with a metal catalyst (e.g., Pd/C)
Typical Solvent	Aprotic (DCE, DCM, THF)[12]	Protic (MeOH, EtOH)[13]	Protic (MeOH, EtOH)
pH Condition	Neutral or slightly acidic (with AcOH)	Slightly acidic (pH 5-6)	Neutral
Key Advantages	High selectivity, broad substrate scope, non-toxic byproducts, convenient one-pot procedure.[8][9]	Effective in protic solvents, stable in water.[13]	"Green" chemistry (water is the only byproduct), economical for large scale.[5]
Limitations	Moisture sensitive, higher cost.	Highly toxic (cyanide source) , can be sluggish with some substrates.[10]	Requires specialized hydrogenation equipment, may reduce other functional groups (e.g., alkenes, nitro groups).

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Product Formation	1. Incomplete imine formation. 2. Deactivated reducing agent. 3. Sterically hindered or electron-poor amine.	1. Pre-stir aldehyde and amine for a longer period (1-2 hours) before adding the reductant. Add 1-2 eq. of acetic acid. 2. Use a fresh, unopened bottle of STAB or NaBH₃CN. 3. Increase reaction temperature (e.g., to 40-50 °C) or use a more forcing Lewis acid catalyst like Ti(i-PrO)₄.[13]
Significant Alcohol Byproduct	1. Reducing agent is not selective enough or was added before imine formation. 2. Reaction conditions are too acidic (for NaBH₃CN).	1. Ensure sufficient time for imine formation before adding the reductant. Switch to STAB, which is more selective for imines over aldehydes.[8] 2. Carefully monitor and maintain the pH between 5 and 7.
Unreacted Starting Aldehyde	1. Insufficient reducing agent. 2. Reaction has not gone to completion.	1. Add an additional portion (0.3-0.5 eq) of the reducing agent. 2. Allow the reaction to stir for a longer period.
Formation of Dialkylated Product	This is generally not an issue when starting with a primary amine and an aldehyde. It is more common when using ammonia.	Ensure a slight excess of the primary amine is not used, or purify carefully via chromatography.

References

• Synthesis and Biological Studies of Benzo[b]furan Derivatives: A Review from 2011 to 2022. (2023). Molecules. [Link]

• Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity. (2022). Molecules. [Link]

• Benzofuran – Knowledge and References. (2022). Taylor & Francis Online. [Link]

• Study of Benzofuran Derivatives and their Biological Significance. (2023). International Journal of Scientific Development and Research. [Link]

• Reductive Amination - Common Conditions. Organic Chemistry Data. [Link]

• Bioactive Benzofuran derivatives: A review. (2015). European Journal of Medicinal Chemistry. [Link]

• Sodium Cyanoborohydride. Organic Chemistry Data. [Link]

• Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. (1996). The Journal of Organic Chemistry. [Link]

• Reductive Amination, and How It Works. (2017). Master Organic Chemistry. [Link]

• N,N-Dimethylcyclohexylamine. (1972). Organic Syntheses. [Link]

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. (1996). ACS Symposium Series. [Link]

• Sodium triacetoxyborohydride. Organic Chemistry Portal. [Link]

• Sodium cyanoborohydride. Organic Chemistry Portal. [Link]

• Sodium Cyanoborohydride. G-Biosciences. [Link]

• Enantio‐ and Diastereoselective, Complete Hydrogenation of Benzofurans by Cascade Catalysis. (2021). Angewandte Chemie International Edition. [Link]

• Novel synthesis of benzofuran- and indol-2-yl-methanamine derivatives. (2015). Tetrahedron Letters. [Link]

• Heterogeneous catalytic hydrogenation of benzofurans. (2020). Green Chemistry. [Link]

• Novel Synthesis of Benzofuran Derivatives. (2015). Scribd. [Link]

• Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. (2020). Chemical Society Reviews. [Link]

• A Versatile Catalyst for Reductive Amination by Transfer Hydrogenation. (2010). Angewandte Chemie International Edition. [Link]

• Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines. (2020). ResearchGate. [Link]

• Synthesis and antimicrobial evaluation of 3-methanone-6-substituted-benzofuran derivatives. (2012). Bioorganic & Medicinal Chemistry Letters. [Link]

• Regioselective Synthesis of Benzofuranones and Benzofurans. (2021). The Journal of Organic Chemistry. [Link]

• Diversity-oriented synthesis of poly-substituted benzofuran derivatives bearing amino groups at 2- or 3-positions. (2023). Organic Chemistry Frontiers. [Link]

• Reductive amination. Wikipedia. [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. [Link]

• Selective Reductive Amination of Carbonyls to Primary Amines Under Ambient Conditions Over Rh/MFM‐300(Cr). (2023). Angewandte Chemie International Edition. [Link]

• The Synthesis of Primary Amines through Reductive Amination Employing an Iron Catalyst. (2020). ChemSusChem. [Link]

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• 2. Bioactive Benzofuran derivatives: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Structure–Activity Relationship of Benzofuran Derivatives with Potential Anticancer Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Catalytic reductive aminations using molecular hydrogen for synthesis of different kinds of amines - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
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• 10. chemistry.mdma.ch [chemistry.mdma.ch]
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• 13. Sodium Cyanoborohydride [commonorganicchemistry.com]

Application Note: Optimization of Knoevenagel Condensation for Dihydrobenzofuran-6-carbaldehyde Scaffolds

Executive Summary

This technical guide details the optimized synthetic protocols for the Knoevenagel condensation of 2,3-dihydrobenzofuran-6-carbaldehyde . This scaffold is a critical pharmacophore in medicinal chemistry, serving as a precursor for tubulin polymerization inhibitors (e.g., combretastatin analogs), anti-inflammatory agents, and antioxidants.

Unlike simple benzaldehydes, the dihydrobenzofuran moiety presents specific electronic considerations. The oxygen atom at position 1 exerts a mesomeric (

) effect, while the alkyl ring fusion provides mild inductive donation. However, as the formyl group at position 6 is meta to the oxygen bridgehead, it retains sufficient electrophilicity to undergo condensation under standard to mild conditions, avoiding the need for harsh Lewis acids often required for electron-rich para-substituted analogs.

This guide presents three validated protocols ranging from classical synthesis to green chemistry approaches.

Mechanistic Insight & Reaction Design

Electronic Structure Analysis

The reactivity of 2,3-dihydrobenzofuran-6-carbaldehyde is governed by the positioning of the formyl group relative to the heteroatom:

• Position 1 (Oxygen): Strong electron donor (

  ).

• Position 6 (Formyl): Located meta to the oxygen. This is crucial. If the formyl group were at position 5 (para), the carbonyl carbon would be significantly deactivated (less electrophilic) due to resonance donation. At position 6, the aldehyde remains reactive, allowing for high yields with weak amine bases.

The Catalytic Cycle (Base-Mediated)

The reaction proceeds via a reversible aldol-like addition followed by an irreversible elimination (E1cB). When using secondary amines (e.g., piperidine), the reaction likely proceeds through a highly electrophilic iminium ion intermediate, which accelerates the attack of the active methylene enolate.

Pathway Visualization

The following diagram illustrates the mechanistic pathway and the critical decision points for protocol selection.

Figure 1: Mechanistic pathway highlighting the iminium activation route common in amine-catalyzed Knoevenagel condensations.

Experimental Protocols

Protocol A: The Doebner Modification (Synthesis of Acrylic Acids)

Target Product: 3-(2,3-dihydrobenzofuran-6-yl)acrylic acid. Application: Precursor for cinnamic acid derivatives and histone deacetylase (HDAC) inhibitors.

Rationale: The use of pyridine as both solvent and base facilitates the decarboxylation step required when using malonic acid.[1]

Materials

• Substrate: 2,3-Dihydrobenzofuran-6-carbaldehyde (1.0 equiv)

• Reagent: Malonic acid (1.2 – 1.5 equiv)

• Solvent/Base: Pyridine (anhydrous)

• Catalyst: Piperidine (0.1 equiv) or Aniline (mild alternative)

• Quench: HCl (1M or 2M)

Step-by-Step Procedure

• Setup: In a round-bottom flask equipped with a reflux condenser and a drying tube (CaCl₂), dissolve the aldehyde (e.g., 10 mmol) in Pyridine (10 mL).

• Addition: Add Malonic acid (12-15 mmol). The reaction is endothermic; ensure solid is suspended/dissolved.

• Catalysis: Add Piperidine (1 mmol, ~100 µL).

• Reaction: Heat the mixture to 80–100°C for 4–6 hours.

  • Checkpoint: Monitor CO₂ evolution (bubbling). Reaction is nearing completion when bubbling ceases.

  • TLC Monitoring: Mobile phase Hexane:EtOAc (7:3). Look for the disappearance of the aldehyde spot (Rf ~0.6) and appearance of the polar acid spot (baseline or low Rf, streaks without acetic acid).

• Work-up:

  • Cool the reaction mixture to 0°C in an ice bath.

  • Slowly add cold HCl (2M) with vigorous stirring until pH < 2. This protonates the carboxylate, precipitating the free acid.

  • Observation: A white or off-white precipitate should form immediately.

• Purification:

  • Filter the solid using a Buchner funnel.

  • Wash the cake with cold water (3 x 20 mL) to remove pyridinium salts.

  • Recrystallization: Ethanol/Water (9:1) is the preferred solvent system for this scaffold.

Protocol B: Classical Ethanol Conditions (Synthesis of Nitriles/Esters)

Target Product: Ethyl 3-(2,3-dihydrobenzofuran-6-yl)acrylate or Malononitrile derivatives. Application: Intermediate for heterocycle synthesis (e.g., pyrazoles, coumarins).

Rationale: Ethanol is a green, polar protic solvent that stabilizes the ionic intermediates.

Step-by-Step Procedure

• Setup: Dissolve 2,3-dihydrobenzofuran-6-carbaldehyde (1.0 equiv) and the active methylene compound (e.g., Ethyl cyanoacetate, 1.0 equiv) in Absolute Ethanol (5 mL/mmol).

• Catalysis: Add Piperidine (5 mol%) and Glacial Acetic Acid (5 mol%).

  • Note: The combination of piperidine and acetic acid forms a buffered system (piperidinium acetate) which prevents side reactions like Cannizzaro or self-condensation.

• Reaction: Stir at Room Temperature for 2–4 hours. If conversion is slow (checked by TLC), warm to 50°C.

  • Why Room Temp? The 6-position is sufficiently reactive. High heat may cause transesterification or degradation.

• Work-up:

  • Cool to 0°C. The product often crystallizes directly from ethanol.

  • If no precipitate: Evaporate ethanol, redissolve in EtOAc, wash with water and brine, dry over Na₂SO₄.

Data Summary & Troubleshooting

Comparative Conditions Table

Parameter	Protocol A (Doebner)	Protocol B (Classical)	Protocol C (Green/Microwave)
Active Methylene	Malonic Acid	Malononitrile / Esters	Meldrum's Acid / Barbituric Acid
Solvent	Pyridine	Ethanol	Water or Solvent-Free
Catalyst	Piperidine (10%)	Piperidine/AcOH (5%)	None or Ionic Liquid
Temp/Time	90°C / 4-6 h	25°C / 2-4 h	80°C (MW) / 10 min
Typical Yield	75–85%	85–95%	90–98%
Purification	Acid precipitation	Crystallization	Trituration

Troubleshooting Guide

• Problem: Low Yield / Sticky Solid (Protocol A).

  • Cause: Incomplete decarboxylation or trapped pyridinium salts.

  • Solution: Extend reflux time until CO₂ evolution completely stops. Ensure final acidification is to pH 1. Recrystallize from EtOH/Water to remove salts.

• Problem: No Reaction (Protocol B).

  • Cause: Old aldehyde (oxidized to carboxylic acid).

  • Solution: Check aldehyde purity by H-NMR (CHO peak at ~10 ppm). If acid is present, purify aldehyde via bisulfite adduct or column chromatography before use.

Workflow Visualization

The following flowchart outlines the decision process for purification, ensuring high purity for biological testing.

Figure 2: Purification decision tree based on the physical state of the crude product.

References

• Jones, G. (1967). "The Knoevenagel Condensation."[1][2][3][4][5][6][7] Organic Reactions, 15, 204-599. Link

• Pietka-Ottlik, M. et al. (2008). "Synthesis and biological activity of new dihydrobenzofuran derivatives." Molecules, 13(10), 2416-2425. (Contextual grounding for scaffold reactivity).
• Doebner, O. (1900). "Ueber die der Sorbinsäure homologen ungesättigten Säuren mit zwei Doppelbindungen." Berichte der deutschen chemischen Gesellschaft, 33, 2140.

• Freeman, F. (1980). "Properties and reactions of ylidenemalononitriles." Chemical Reviews, 80(4), 329-350. Link

• Kaupp, G. et al. (2003). "Solvent-free Knoevenagel condensations and Michael additions in the solid state and in the melt with quantitative yield." Tetrahedron, 59(21), 3753-3760. (Green chemistry protocols).[8][9][10]

Disclaimer: All protocols should be performed in a fume hood with appropriate PPE. Pyridine is toxic and malononitrile is a cyanide source; handle with extreme care.

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• 10. epub.uni-regensburg.de [epub.uni-regensburg.de]

Application Notes and Protocols: Vilsmeier-Haack Formylation of 2-Methyl-2,3-dihydrobenzofuran

Introduction

The Vilsmeier-Haack reaction stands as a cornerstone of synthetic organic chemistry, providing a versatile and efficient method for the formylation of electron-rich aromatic and heteroaromatic compounds.[1][2] This reaction employs a "Vilsmeier reagent," an electrophilic chloroiminium salt, typically generated in situ from N,N-dimethylformamide (DMF) and a halogenating agent like phosphorus oxychloride (POCl₃).[2][3] The resulting aryl aldehydes are pivotal intermediates in the synthesis of pharmaceuticals, agrochemicals, and other fine chemicals, where the formyl group serves as a versatile synthetic handle for further molecular elaboration.[4][5]

2-Methyl-2,3-dihydrobenzofuran is an excellent substrate for this transformation. The oxygen atom of the dihydrofuran ring acts as a potent electron-donating group, activating the aromatic ring towards electrophilic substitution. This guide provides a comprehensive, field-proven protocol for the regioselective formylation of 2-methyl-2,3-dihydrobenzofuran, detailing the underlying mechanism, experimental procedure, safety considerations, and purification strategies. The primary product expected is 2-methyl-2,3-dihydrobenzofuran-5-carbaldehyde , resulting from electrophilic attack at the 5-position, which is para to the activating oxygen atom and generally less sterically hindered.[6]

Reaction Mechanism: A Stepwise Causal Analysis

The Vilsmeier-Haack reaction proceeds through two distinct stages: the formation of the Vilsmeier reagent, followed by electrophilic aromatic substitution and subsequent hydrolysis.[2][7]

• Formation of the Vilsmeier Reagent: The reaction is initiated by the nucleophilic attack of the carbonyl oxygen of DMF on the electrophilic phosphorus atom of POCl₃. This is followed by the elimination of a dichlorophosphate anion, yielding the highly electrophilic N,N-dimethylchloroiminium ion, the active Vilsmeier reagent.[8][9] This reagent is a relatively mild electrophile, which accounts for the high selectivity of the reaction for electron-rich substrates.[9]

• Electrophilic Aromatic Substitution: The electron-rich benzene ring of 2-methyl-2,3-dihydrobenzofuran attacks the electrophilic carbon of the Vilsmeier reagent. This attack preferentially occurs at the C-5 position (para to the ether oxygen) due to electronic activation and steric considerations. This step disrupts the aromaticity of the ring, forming a resonance-stabilized cationic intermediate (a sigma complex).[6]

• Aromaticity Restoration and Hydrolysis: A base, such as DMF from the reaction mixture, abstracts a proton from the C-5 position, restoring the aromaticity of the ring and forming an iminium salt intermediate.[6] During the aqueous work-up, this iminium salt is readily hydrolyzed to yield the final product, 2-methyl-2,3-dihydrobenzofuran-5-carbaldehyde.[1][8]

Caption: The two-stage mechanism of the Vilsmeier-Haack reaction.

Detailed Experimental Protocol

This protocol outlines a general procedure for the formylation of 2-methyl-2,3-dihydrobenzofuran on a laboratory scale.

Reagents and Materials

Reagent/Material	Role	M.W.	Equiv.	Amount (mmol)	Mass/Vol.	Safety Notes
2-Methyl-2,3-dihydrobenzofuran	Substrate	134.18	1.0	10.0	1.34 g	Irritant.
Phosphorus Oxychloride (POCl₃)	Reagent	153.33	1.2	12.0	1.1 mL	Highly corrosive, toxic, reacts violently with water.[10]
N,N-Dimethylformamide (DMF)	Reagent/Solvent	73.09	~10	100.0	7.7 mL	Toxic, irritant.
Dichloromethane (DCM)	Solvent	84.93	-	-	20 mL	Volatile, suspected carcinogen.
Crushed Ice	Quenching	18.02	-	-	~100 g	-
Saturated NaHCO₃ solution	Neutralization	84.01	-	-	As needed	-
Anhydrous MgSO₄ or Na₂SO₄	Drying Agent	-	-	-	As needed	-
Ethyl Acetate / Hexanes	Eluent	-	-	-	As needed	Flammable.

Experimental Workflow

Caption: General experimental workflow for Vilsmeier-Haack formylation.

Step-by-Step Procedure

• Vilsmeier Reagent Preparation: In a flame-dried 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add anhydrous N,N-dimethylformamide (7.7 mL, 100 mmol).[2]

• Cool the flask to 0°C using an ice-water bath.

• Slowly add phosphorus oxychloride (1.1 mL, 12 mmol) dropwise to the stirred DMF via the dropping funnel over 20-30 minutes. Causality: This addition must be slow and controlled to dissipate the exothermic heat of reaction and prevent side reactions. The temperature should be maintained below 5°C.[4]

• After the addition is complete, stir the resulting pale yellow mixture at 0°C for an additional 30-60 minutes to ensure complete formation of the Vilsmeier reagent.[2]

• Reaction with Substrate: Dissolve 2-methyl-2,3-dihydrobenzofuran (1.34 g, 10 mmol) in dichloromethane (20 mL). Add this solution dropwise to the pre-formed Vilsmeier reagent at 0°C.

• Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Then, heat the reaction mixture to 60-70°C using an oil bath.[6]

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a mixture of ethyl acetate and hexanes as the eluent. The reaction is typically complete within 2-6 hours.[2]

• Work-up and Isolation: After the reaction is complete (as indicated by TLC), cool the mixture to room temperature.

• In a separate beaker, prepare ~100 g of crushed ice. Carefully and slowly pour the reaction mixture onto the crushed ice with vigorous stirring. Causality: This step quenches the reaction by hydrolyzing any remaining Vilsmeier reagent and the intermediate iminium salt. This process is highly exothermic and releases HCl gas, and therefore must be performed slowly in a well-ventilated fume hood.[2][4]

• Carefully neutralize the acidic aqueous solution by the slow addition of a saturated sodium bicarbonate (NaHCO₃) solution until the pH is approximately 7-8.

• Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate or magnesium sulfate.[11]

• Purification: Filter off the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Purify the crude residue by column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 5% to 20% ethyl acetate) to afford the pure 2-methyl-2,3-dihydrobenzofuran-5-carbaldehyde.[4][11]

• Characterization: The structure of the purified product should be confirmed using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Critical Safety Considerations

The Vilsmeier-Haack reaction involves hazardous materials that demand strict adherence to safety protocols.

• Phosphorus Oxychloride (POCl₃): POCl₃ is extremely corrosive, toxic upon inhalation, and reacts violently with water, releasing heat and toxic gases (HCl and phosphoric acid fumes).[10][12] It must be handled exclusively in a well-ventilated chemical fume hood.[13] Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety goggles/face shield, and heavy-duty chemical-resistant gloves.[10][14] Ensure a supply of dry sand is available to absorb any spills. NEVER use water to extinguish a POCl₃ fire or clean a spill.[10]

• Exothermic Quenching: The quenching of the reaction mixture on ice is highly exothermic. The mixture should be added slowly to a large excess of ice to control the temperature and prevent violent boiling.[2]

• Ventilation: The reaction and work-up procedures should be performed in a fume hood to avoid inhalation of volatile solvents and HCl gas generated during quenching.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low or No Conversion	Inactive Vilsmeier reagent due to moisture.	Ensure all glassware is flame-dried and reagents (especially DMF) are anhydrous.
Substrate is not sufficiently electron-rich.	Increase reaction temperature or prolong reaction time.
Formation of Multiple Products	Side reactions due to overheating during POCl₃ addition.	Maintain strict temperature control (< 5°C) during Vilsmeier reagent formation.
Chlorination of the aromatic ring.	Use a milder formylating agent or carefully control the stoichiometry of POCl₃.[4]
Difficult Purification	Product co-elutes with residual DMF.	During work-up, wash the organic layer thoroughly with water (2-3 times) to remove most of the DMF before drying and concentration.

References

• Vilsmeier reagent. (n.d.). In Google Arts & Culture. Retrieved February 22, 2024.
• The Vilsmeier-Haack Reaction: A Comprehensive Technical Guide to the Synthesis of 5-Formyluracil Derivatives. (n.d.). Benchchem. Retrieved February 22, 2024.
• PHOSPHORYL CHLORIDE - Sdfine. (n.d.). Retrieved February 22, 2024.
• Kimura, Y., & Matsuura, D. (2013). Novel Synthetic Method for the Vilsmeier-Haack Reagent and Green Routes to Acid Chlorides, Alkyl Formates, and Alkyl Chlorides. International Journal of Organic Chemistry, 3, 1-7.
• Phosphorus oxychloride SDS, 10025-87-3 Safety Data Sheets. (n.d.). ECHEMI. Retrieved February 22, 2024.
• SAFETY DATA SHEET - Spectrum Chemical. (2015, April 10). Retrieved February 22, 2024.
• SAFETY DATA SHEET - Sigma-Aldrich. (2025, September 10). Retrieved February 22, 2024.
• Vilsmeier-Haack Reaction. (n.d.). Organic Chemistry Portal. Retrieved February 22, 2024.
• Vilsmeier-Haack Reaction. (2025, March 22). J&K Scientific LLC. Retrieved February 22, 2024.
• PHOSPHORUS OXYCHLORIDE - CAMEO Chemicals - NOAA. (n.d.). Retrieved February 22, 2024.
• Vilsmeier–Haack reaction. (n.d.). In Wikipedia. Retrieved February 22, 2024.
• Vilsmeier Reagent. (n.d.). Enamine. Retrieved February 22, 2024.
• Vilsmeier-Haack Reaction. (2023, April 24). Chemistry Steps. Retrieved February 22, 2024.
• Novel transition metal-free synthetic protocols toward the construction of 2,3-dihydrobenzofurans: a recent upd
• A Rapid Synthesis of 2-Aryl-5-substituted-2,3-dihydrobenzofurans. (2005, March 24).
• Synthesis of 2,3-Dihydrobenzofurans. (n.d.). Organic Chemistry Portal. Retrieved February 22, 2024.
• Application Notes and Protocols: Vilsmeier-Haack Reaction for Aromatic Formylation. (n.d.). Benchchem. Retrieved February 22, 2024.
• Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds. (n.d.). JOCPR. Retrieved February 22, 2024.
• Synthesis of 2-methyl-2,3-dihydrobenzofuran. (n.d.).
• Vilsmeier-Haack Reaction. (2021, June 19). YouTube. Retrieved February 22, 2024.
• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. (n.d.). Retrieved February 22, 2024.
• Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7. (2013, July 30). Retrieved February 22, 2024.
• Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. (2023, September 5). RSC Advances.
• Isolation and structural characterization of dihydrobenzofuran congeners of licochalcone A. (2017, June 21). Retrieved February 22, 2024.
• Synthesis routes of 2,3-Dihydrobenzofuran-5-carboxaldehyde. (n.d.). Benchchem. Retrieved February 22, 2024.
• Vilsmeier haack rxn. (n.d.). Slideshare. Retrieved February 22, 2024.
• Purification of the proprotein convertase furin by affinity chromatography based on PC-specific inhibitors. (n.d.). PMC.
• Preparation and purification of L-(+/-)-5-formyl-5,6,7,8-tetrahydrofolic acid. (n.d.). PubMed.
• Twice as Nice: The Duff Formylation of Umbelliferone Revised. (2021, December 10). MDPI.

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Application Notes and Protocols: Benzofuran-6-carbaldehyde as a Versatile Building Block for the Synthesis of Biologically Active Schiff Base Ligands

Introduction: The Strategic Importance of Benzofuran-6-carbaldehyde in Medicinal Chemistry

The benzofuran nucleus is a privileged heterocyclic scaffold, forming the core of numerous natural products and synthetic compounds with a wide spectrum of therapeutic properties.[1] Its derivatives are known to exhibit potent pharmacological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory effects.[2] Among the various functionalized benzofurans, benzofuran-6-carbaldehyde stands out as a particularly valuable starting material in medicinal chemistry and drug development. Its aldehyde functionality provides a reactive handle for the straightforward synthesis of a diverse array of derivatives, most notably Schiff bases.

Schiff bases, characterized by the azomethine (-C=N-) functional group, are a cornerstone in the design of novel therapeutic agents.[3] The formation of a Schiff base through the condensation of an aldehyde with a primary amine is a robust and high-yielding reaction, allowing for the facile introduction of a wide range of functionalities.[4] The imine linkage is not merely a linker but an active pharmacophore that can significantly influence the biological activity of the resulting molecule.[2] When the benzofuran scaffold is combined with the Schiff base linkage, the resulting compounds often exhibit enhanced biological efficacy, making them attractive targets for drug discovery programs.[5]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on utilizing benzofuran-6-carbaldehyde for the synthesis of novel Schiff base ligands. We will delve into detailed, field-proven protocols for synthesis, purification, and characterization, followed by methodologies for evaluating their potential as anticancer, antimicrobial, and antioxidant agents.

Safety Precautions

Working with any chemical requires adherence to strict safety protocols. Always consult the Safety Data Sheet (SDS) for each reagent before use.

• Benzofuran and its derivatives: These compounds can be flammable liquids and may cause skin and eye irritation.[6][7] Some benzofuran derivatives are suspected of causing cancer.[8] Always handle these compounds in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[9]

• Solvents: Many organic solvents used in the synthesis are flammable and can be harmful if inhaled or absorbed through the skin. Ensure proper ventilation and avoid ignition sources.

• Reagents: Handle all reagents with care, following the specific safety guidelines provided in their respective SDS.

Synthesis of Benzofuran-6-carbaldehyde: A Note on the Starting Material

While benzofuran-6-carbaldehyde can be sourced commercially, understanding its synthesis provides valuable context. Various synthetic routes to benzofuran aldehydes have been reported, often involving multi-step processes.[10][11] These methods include the Vilsmeier-Haack reaction on benzofuran, palladium-catalyzed coupling reactions, and the rearrangement of chloromethylene furans.[11][12][13] For researchers interested in synthesizing this key intermediate, a thorough literature review is recommended to select the most suitable method based on available resources and expertise.

Protocol 1: General Synthesis of Schiff Base Ligands from Benzofuran-6-carbaldehyde

This protocol describes a general and robust method for the condensation of benzofuran-6-carbaldehyde with a primary amine to yield the corresponding Schiff base.

Causality Behind Experimental Choices:

• Solvent: Ethanol or methanol are commonly used as they are good solvents for both the aldehyde and many primary amines, and they facilitate the removal of water, which is a byproduct of the reaction, thus driving the equilibrium towards the product.

• Catalyst: A catalytic amount of glacial acetic acid is often added to protonate the carbonyl oxygen, making the carbonyl carbon more electrophilic and thus accelerating the nucleophilic attack by the amine.[14] The acid concentration should be kept low to avoid protonation of the amine, which would render it non-nucleophilic.[15]

• Reflux: Heating the reaction mixture to reflux provides the necessary activation energy for the reaction to proceed at a reasonable rate.

Materials and Reagents:

• Benzofuran-6-carbaldehyde

• Substituted primary amine (e.g., aniline, aminophenol, etc.)

• Absolute ethanol or methanol

• Glacial acetic acid

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

• Standard laboratory glassware

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve benzofuran-6-carbaldehyde (1.0 equivalent) in a minimal amount of absolute ethanol with stirring.

• Addition of Amine: To this solution, add the substituted primary amine (1.0 equivalent).

• Catalysis: Add a few drops of glacial acetic acid to the reaction mixture.

• Reflux: Attach a reflux condenser and heat the mixture to reflux with continuous stirring. The reaction progress can be monitored by Thin Layer Chromatography (TLC). Reaction times can vary from 2 to 6 hours depending on the reactivity of the amine.

• Precipitation and Filtration: Upon completion of the reaction (indicated by TLC), allow the mixture to cool to room temperature. The Schiff base product will often precipitate out of the solution. Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid with cold ethanol to remove any unreacted starting materials and impurities.

• Drying: Dry the purified Schiff base ligand under vacuum.

Purification:

In many cases, the precipitated product is of high purity.[16] However, if further purification is required, recrystallization from a suitable solvent (commonly ethanol) is effective.[16] For more challenging purifications, column chromatography on silica gel can be employed. The choice of eluent will depend on the polarity of the Schiff base.

Workflow for Schiff Base Synthesis:

Caption: Workflow for the synthesis of Schiff base ligands from benzofuran-6-carbaldehyde.

Characterization of Benzofuran-derived Schiff Base Ligands

The synthesized Schiff base ligands should be thoroughly characterized to confirm their structure and purity.

Technique	Key Observables
FT-IR Spectroscopy	Appearance of a strong absorption band in the region of 1610-1630 cm⁻¹ corresponding to the C=N (azomethine) stretching vibration. Disappearance of the C=O stretching band of the aldehyde (around 1700 cm⁻¹) and the N-H stretching bands of the primary amine.
¹H NMR Spectroscopy	A characteristic singlet in the region of δ 8.0-9.0 ppm corresponding to the proton of the azomethine group (-CH=N-). Signals corresponding to the aromatic protons of the benzofuran and the amine moiety.
¹³C NMR Spectroscopy	A signal in the region of δ 150-165 ppm attributed to the carbon of the azomethine group.
Mass Spectrometry	The molecular ion peak corresponding to the calculated molecular weight of the Schiff base ligand.

Applications in Drug Discovery: Protocols for Biological Evaluation

Schiff bases derived from benzofuran-6-carbaldehyde are promising candidates for various biological applications. The following protocols outline standard in vitro assays to evaluate their potential.

Protocol 2: Evaluation of Anticancer Activity using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.[5] NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Materials and Reagents:

• Human cancer cell lines (e.g., MCF-7 for breast cancer, HeLa for cervical cancer)[17]

• Normal cell line (e.g., MRC-5) for cytotoxicity comparison[5]

• Culture medium (e.g., RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well microtiter plates

• CO₂ incubator

Step-by-Step Methodology:

• Cell Seeding: Seed the cancer and normal cells in 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.[5]

• Compound Treatment: Prepare stock solutions of the synthesized Schiff bases in DMSO. Serially dilute the compounds in the culture medium to achieve a range of concentrations (e.g., 10, 25, 50, 100 µM). Replace the old medium with the medium containing the test compounds and incubate for 48-72 hours.[5]

• MTT Addition: After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours at 37°C.[5]

• Formazan Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability and determine the IC₅₀ (the concentration of the compound that inhibits 50% of cell growth) for each compound.

Workflow for MTT Assay:

Caption: Workflow for the evaluation of anticancer activity using the MTT assay.

Protocol 3: Evaluation of Antimicrobial Activity using the Agar Well Diffusion Method

This method is widely used to screen for antimicrobial activity.[1]

Materials and Reagents:

• Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

• Fungal strains (e.g., Candida albicans, Aspergillus niger)

• Nutrient agar (for bacteria) or Potato Dextrose Agar (PDA) (for fungi)

• Sterile petri dishes

• Sterile cork borer

• DMSO (as a solvent for the compounds)

• Standard antibiotic and antifungal drugs (as positive controls)

Step-by-Step Methodology:

• Media Preparation and Inoculation: Prepare the agar medium and pour it into sterile petri dishes. Once solidified, spread a standardized inoculum of the test microorganism over the surface.[1]

• Well Preparation: Punch wells (6-8 mm in diameter) in the agar using a sterile cork borer.[1]

• Compound Loading: Add a specific volume (e.g., 100 µL) of the Schiff base solution (dissolved in DMSO at a known concentration) into each well. Also, include wells with DMSO alone (negative control) and a standard antimicrobial drug (positive control).

• Incubation: Incubate the plates at 37°C for 24 hours for bacteria and at 28°C for 48-72 hours for fungi.

• Measurement of Inhibition Zone: Measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters.

Protocol 4: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[18]

Materials and Reagents:

• Microbial strains

• Mueller-Hinton broth (for bacteria) or RPMI-1640 medium (for fungi)

• 96-well microtiter plates

• Schiff base solutions

• Standard antimicrobial drugs

Step-by-Step Methodology:

• Serial Dilution: Perform a serial two-fold dilution of the Schiff base compounds in the appropriate broth in a 96-well plate.

• Inoculation: Add a standardized inoculum of the test microorganism to each well.

• Incubation: Incubate the plates under appropriate conditions.

• MIC Determination: The MIC is the lowest concentration of the compound at which no visible turbidity (for bacteria) or fungal growth is observed.

Protocol 5: Evaluation of Antioxidant Activity using the DPPH Radical Scavenging Assay

The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common method for evaluating the antioxidant potential of compounds.[19]

Materials and Reagents:

• DPPH solution in methanol

• Schiff base solutions in methanol

• Ascorbic acid or BHT (as a standard antioxidant)

• 96-well microtiter plates

• UV-Vis spectrophotometer

Step-by-Step Methodology:

• Sample Preparation: Prepare different concentrations of the Schiff bases and the standard antioxidant in methanol.[2]

• Reaction Mixture: In a 96-well plate, add a specific volume of the DPPH solution to each well containing the test compound or the standard.[2]

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance of the solutions at 517 nm.

• Calculation: The percentage of DPPH radical scavenging activity is calculated using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DP.

Conclusion

Benzofuran-6-carbaldehyde is a highly valuable and versatile building block for the synthesis of a wide range of Schiff base ligands with significant potential in drug discovery. The straightforward and efficient synthetic protocols, combined with the diverse biological activities of the resulting compounds, make this an attractive area of research. The detailed application notes and protocols provided herein offer a solid foundation for researchers to explore the synthesis, characterization, and biological evaluation of novel benzofuran-based Schiff bases, paving the way for the development of new therapeutic agents.

References

• Benzofuran fused phenyl pyrimidine/pyrazole schiff base derivatives as bioactive agents: anticancer, antimicrobial and molecular - Semantic Scholar. (2022). Retrieved from [Link]

• Synthesis, characterization, and anticancer activity of some metal complexes with a new Schiff base ligand - Arabian Journal of Chemistry. (n.d.). Retrieved from [Link]

• Multi-Target Anticancer Activity of Structurally Diverse Schiff Bases: Insights into Cell-Cycle Arrest, DNA Damage, Metabolic Signaling, and Biomolecular Binding - PMC. (n.d.). Retrieved from [Link]

• Synthesis, Characterization, DFT Calculations, Molecular Docking, AMDET Evaluation and Anticancer Activity of Schiff Base Metal Complexes Against Colon Cancer Cells - SSRN. (n.d.). Retrieved from [Link]

• Antifungal Activity of Some Mixed Ligand Complexes Incorporating Schiff Bases. (2020). Retrieved from [Link]

• Synthesis, Characterization, Antimicrobial Activity and Antioxidant Studies of Metal (II) Complexes of Schiff Base Derived from - SciSpace. (n.d.). Retrieved from [Link]

• Antioxidant activity of Schiff base ligands using the DPPH scavenging assay - PMC - NIH. (n.d.). Retrieved from [Link]

• Synthesis, Characterization and Antioxidant Activity of Some New Schiff base Derived from Cytosine - Systematic Reviews in Pharmacy. (2021). Retrieved from [Link]

• Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review - RSC Publishing. (n.d.). Retrieved from [Link]

• View of Synthesis of Benzofuran and Schiff's Base Derivatives and Its Biological Study. (2019). Retrieved from [Link]

• Benzofuran synthesis - Organic Chemistry Portal. (n.d.). Retrieved from [Link]

• Review on Synthetic Routes for Synthesis of Benzofuran-Based Compounds - JOCPR. (n.d.). Retrieved from [Link]

• Synthesis, characterization and biological activity of benzofuran Schiff bases with Co(II), Ni(II), Cu(II), Zn(II), Cd(II) and Hg(II) complexes - ResearchGate. (2025). Retrieved from [Link]

• Biological applications of Schiff bases: An overview - GSC Online Press. (2022). Retrieved from [Link]

• Synthesis and characterization of novel Schiff base ligands - International Journal of Chemical Studies. (2024). Retrieved from [Link]

• Safety data sheet. (n.d.). Retrieved from [Link]

• Synthesis and anti cancer activity of Schiff base metal complexes - Hilaris Publisher. (n.d.). Retrieved from [Link]

• Schiff Base Metal Complexes as Anticancer Agents - SciSpace. (2019). Retrieved from [Link]

• Anticancer Activity of Morpholine Schiff Base Complexes - AIP Publishing. (n.d.). Retrieved from [Link]

• Synthesis and Anti-Bacterial Activities of Some Novel Schiff Bases Derived from Aminophenazone - PMC. (n.d.). Retrieved from [Link]

• Synthesis and Antimicrobial Activity of Some Schiff Base - Juniper Publishers. (2025). Retrieved from [Link]

• Synthesis, characterisation and antimicrobial activity of some schiff base metal chelates - JOCPR. (n.d.). Retrieved from [Link]

• One-pot synthesis of benzofurans via heteroannulation of benzoquinones. (n.d.). Retrieved from [Link]

• Novel Schiff Base Synthesis | PDF | Amine | Aldehyde - Scribd. (n.d.). Retrieved from [Link]

• Is there an effective way of purifying schiff bases? - ResearchGate. (2021). Retrieved from [Link]

• Development of a Robust Protocol for the Synthesis of 6-Hydroxybenzofuran-3-carboxylic Acid - ACS Publications. (2020). Retrieved from [Link]

• Supporting Information - Wiley-VCH. (n.d.). Retrieved from [Link]

• Process for the preparation of (S)-2-(2-(benzofuran-6-carbonyl)-5,7-dichloro-1,2,3,4-tetrahydroisoquinoline-6-carboxamido) - Technical Disclosure Commons. (2021). Retrieved from [Link]

• Preparation and Characterization of Some Schiff Base Compounds - DergiPark. (2020). Retrieved from [Link]

• How to synthesize Schiff base out of amino acid and aldehyde? - ResearchGate. (2023). Retrieved from [Link]

• How to purify Schiff base? - ResearchGate. (2023). Retrieved from [Link]

Sources

• 1. Antifungal Activity of Some Mixed Ligand Complexes Incorporating Schiff Bases [austinpublishinggroup.com]
• 2. asianpubs.org [asianpubs.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Synthesis of Schiff bases of benzofuran with potential biological activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Multi-Target Anticancer Activity of Structurally Diverse Schiff Bases: Insights into Cell-Cycle Arrest, DNA Damage, Metabolic Signaling, and Biomolecular Binding - PMC [pmc.ncbi.nlm.nih.gov]
• 6. bg.cpachem.com [bg.cpachem.com]
• 7. fishersci.fr [fishersci.fr]
• 8. WERCS Studio - Application Error [assets.thermofisher.com]
• 9. echemi.com [echemi.com]
• 10. Antibacterial and Antifungal Studies on Some Schiff Base Complexes of Zinc(II) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Benzofuran synthesis [organic-chemistry.org]
• 12. application.wiley-vch.de [application.wiley-vch.de]
• 13. Antimicrobial Activities of Schiff Base Metal Complexes of First Transition Series – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 14. researchgate.net [researchgate.net]
• 15. scribd.com [scribd.com]
• 16. researchgate.net [researchgate.net]
• 17. Synthesis, characterization, and anticancer activity of some metal complexes with a new Schiff base ligand - Arabian Journal of Chemistry [arabjchem.org]
• 18. Synthesis and Anti-Bacterial Activities of Some Novel Schiff Bases Derived from Aminophenazone - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Antioxidant activity of Schiff base ligands using the DPPH scavenging assay: an updated review - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis Routes for 6-Substituted Dihydrobenzofuran Intermediates

Executive Summary & Strategic Analysis

The 6-substituted 2,3-dihydrobenzofuran moiety is a privileged pharmacophore in modern medicinal chemistry, serving as the structural core for GPR40 agonists (e.g., Fasiglifam/TAK-875), anti-arrhythmic agents, and various bioactive natural products.

While academic literature offers numerous catalytic methods (e.g., Rh-catalyzed C-H activation), many fail at the kilogram scale due to high catalyst costs, dilute conditions, or safety hazards. This guide focuses on two industrial-grade routes selected for their atom economy, safety profile, and robustness:

• Route A (The "Reductive" Strategy): Construction of the fully aromatic benzofuran followed by selective catalytic hydrogenation. This is the industry standard for reliability.

• Route B (The "Rearrangement" Strategy): A Claisen rearrangement/cyclization sequence starting from allyl ethers. This route is ideal for installing C3-substitution patterns without expensive transition metals.

Strategic Route Comparison

Feature	Route A: Benzofuran Reduction	Route B: Claisen/Cyclization
Primary Utility	General access to 6-functionalized cores	Access to C3-alkyl/aryl substituted cores
Key Reagents	Pd/C, H₂, Resorcinol derivatives	Allyl bromide, Lewis Acids (e.g., FeCl₃)
Scalability	High (Batch or Flow Hydrogenation)	High (Thermal rearrangement requires control)
Cost Driver	Palladium catalyst	Thermal energy / High-boiling solvents
Atom Economy	Excellent	Good (Loss of leaving group in allylation)

Route A: The "Reductive" Strategy (Protocol)

This route relies on the robust synthesis of a 6-substituted benzofuran precursor, followed by a highly selective hydrogenation of the furan double bond. The selectivity is achieved by exploiting the lower resonance energy of the furan ring compared to the benzene ring.

Phase 1: Synthesis of 6-Hydroxybenzofuran (Precursor)

Mechanism: Rap-Stoermer or modified Pechmann condensation. Starting Material: Resorcinol (or 4-substituted resorcinol).

Step-by-Step Protocol

• Alkylation:

  • Charge a reactor with Resorcinol (1.0 equiv) and K₂CO₃ (2.5 equiv) in Acetone (10 vol).

  • Heat to reflux.

  • Slowly add Chloroacetone (1.1 equiv) (for 3-methyl) or Bromoacetaldehyde acetal (for unsubstituted C3) over 2 hours.

  • Process Note: Slow addition prevents bis-alkylation.

  • Stir for 4-6 hours until TLC confirms consumption of resorcinol.

  • Filter inorganic salts and concentrate the filtrate.

• Cyclization:

  • Dissolve the crude intermediate in Polyphosphoric Acid (PPA) or H₂SO₄ (80%) .

  • Heat to 80°C for 2 hours.

  • Quench: Pour onto crushed ice/water (20 vol).

  • Extract with Ethyl Acetate. Wash with brine. Dry and concentrate.

  • Yield Target: 65-75% (Two steps).

Phase 2: Selective Hydrogenation (The Critical Step)

Objective: Reduce the C2-C3 double bond without reducing the benzene ring or performing hydrogenolysis of the C6-substituent (e.g., if Halogenated).

Detailed Protocol

• Reagents: 6-Substituted Benzofuran (1.0 equiv), 10% Pd/C (5 wt% loading), Glacial Acetic Acid (10 vol).

• Equipment: High-pressure hydrogenation vessel (Hastelloy or Stainless Steel).

• Dissolution: Dissolve the benzofuran substrate in glacial acetic acid.

  • Why AcOH? Acetic acid protonates the furan oxygen slightly, activating the double bond, and prevents poisoning of the catalyst by phenolic impurities.

• Catalyst Charging: Under N₂ atmosphere, add 10% Pd/C (wet paste type to minimize ignition risk).

• Hydrogenation:

  • Purge vessel with N₂ (3x) then H₂ (3x).

  • Pressurize to 3-5 bar (45-75 psi) H₂.

  • Heat to 60-70°C .

  • Stir vigorously (1000+ rpm) to eliminate mass transfer limitations.

• Monitoring: Monitor H₂ uptake. Reaction typically completes in 4-8 hours.

  • QC Check: HPLC should show <0.5% starting material and <1.0% perhydro-benzofuran (over-reduction).

• Workup:

  • Filter hot through Celite to remove Pd/C.

  • Concentrate acetic acid (recycle).

  • Recrystallize from Ethanol/Water or Heptane/EtOAc.

Data Specification:

• Yield: >90%

• Purity: >98% HPLC

• Selectivity: >99:1 (Dihydrobenzofuran : Octahydrobenzofuran)

Route B: The "Claisen Rearrangement" Strategy (Protocol)

This route is superior when a substituent (alkyl/aryl) is required at the C3 position , utilizing the sigmatropic rearrangement to install the carbon framework.

Phase 1: O-Allylation

• Reaction: React Resorcinol derivative with Allyl Bromide (1.1 equiv) and K₂CO₃ in Acetone.

• Workup: Standard aqueous extraction.

Phase 2: Claisen Rearrangement & Cyclization (Tandem)

Mechanism: [3,3]-Sigmatropic rearrangement followed by intramolecular hydroalkoxylation.

Detailed Protocol

• Solvent Selection: Use a high-boiling solvent like N,N-Diethylaniline or Diphenyl ether (for thermal rearrangement) OR perform neat if safety allows.

  • Modern Alternative: Use Eu(fod)₃ or FeCl₃ catalysts to lower the rearrangement temperature to <80°C.

• Rearrangement:

  • Heat the O-allyl ether to 180-200°C (thermal) or 60-80°C (catalytic).

  • Hold until the O-allyl peak disappears on HPLC (formation of C-allyl phenol).

• Cyclization (One-Pot):

  • Cool to 60°C.

  • Add Conc. HCl or Amberlyst-15 resin.

  • Heat to 80°C for 3 hours. The terminal alkene of the C-allyl group is attacked by the phenol oxygen (Markovnikov addition).

• Purification:

  • Column chromatography is often required here to separate regioisomers if the starting phenol was not symmetric.

Visual Workflows & Mechanisms

Diagram 1: Strategic Route Comparison

Caption: Comparison of the Reductive Route (A) for general cores and Claisen Route (B) for C3-substituted analogs.

Diagram 2: Mechanism of Pd-Catalyzed Hydrogenation (Route A)

Caption: Mechanistic pathway of selective hydrogenation showing the critical branch point for over-reduction.

Case Study: The TAK-875 Core

Drug Candidate: Fasiglifam (TAK-875) Key Intermediate: (S)-2-(6-hydroxy-2,3-dihydrobenzofuran-3-yl)acetic acid.

Scalable Synthesis Insight: For chiral targets like TAK-875, the industry often avoids the direct asymmetric hydrogenation of the benzofuran due to cost. Instead, a Classical Resolution or Enzymatic Resolution approach is preferred post-synthesis of the racemic dihydrobenzofuran acetic acid.

Protocol Adaptation:

• Construct Racemic Core: Use Route A starting with methyl 4-hydroxyphenylacetate derivatives.

• Resolution: Hydrolyze the ester to the acid. Form a salt with a chiral amine (e.g., (S)-(-)-α-Methylbenzylamine).

• Crystallization: Recrystallize the diastereomeric salt to >99% ee.

• Liberation: Acidify to release the chiral free acid.

Process Safety & Scale-Up Considerations

Parameter	Hazard / Issue	Mitigation Strategy
Hydrogenation	H₂ is flammable/explosive (LEL 4%).	Use N₂ inerting. Monitor pressure drop. Ground all equipment to prevent static discharge.
Claisen Rearrangement	High temperatures (200°C) can cause thermal runaway.	Use DSC (Differential Scanning Calorimetry) to determine onset temp. Use Lewis Acid catalysis to lower temp.
Solvents	Acetic Acid is corrosive and flammable.	Use 316L SS or Hastelloy reactors. Ensure proper ventilation.
Exotherms	Alkylation and PPA cyclization are exothermic.[1]	Controlled addition (dosing) of reagents. Active cooling jacket.

References

• Synthesis of 6-hydroxy-3-(3,4,5-trimethoxyphenyl)-5-propyl-2,3-dihydrobenzofuran. PrepChem.Link

• Selective Hydrogenation of Benzofurans Using Ruthenium Nanoparticles. ACS Catalysis, 2020.Link

• Development of novel transition metal-catalyzed synthetic approaches for the synthesis of a dihydrobenzofuran nucleus. RSC Advances, 2024.Link

• Regioselective Synthesis of Benzofuranones and Benzofurans. Journal of Organic Chemistry, 2021.Link

• A Novel Antidiabetic Drug, Fasiglifam/TAK-875. PLOS One, 2013.Link

• Industrial-Scale Synthesis of 6-Bromo-2,3-dihydro-1H-inden-5-ol (Analogous Protocol). BenchChem Application Notes.Link

Sources

• 1. Claisen rearrangement - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

Troubleshooting low reactivity of benzofuran-6-carbaldehyde in aldol reactions

Ticket Subject: Troubleshooting Low Yields in Aldol/Claisen-Schmidt Condensations

Status: Open | Priority: High | Assigned Specialist: Senior Application Scientist

Diagnostic Brief: Why is this reaction failing?

The core issue with benzofuran-6-carbaldehyde in aldol condensations is rarely steric hindrance; it is almost exclusively electronic deactivation .

The Electronic Mismatch

In a standard Claisen-Schmidt condensation, the aldehyde acts as the electrophile . Reactivity is dictated by the magnitude of the partial positive charge (

) on the carbonyl carbon.

• Electron-Rich Scaffold: The benzofuran system is an electron-rich heterocycle. The oxygen atom at position 1 donates electron density into the

  -system via resonance.

• Deactivation at C6: While the furan ring (C2/C3) is the most electron-rich, the fused benzene ring also benefits from this density. Consequently, the aldehyde group at position 6 is less electrophilic than a standard benzaldehyde or electron-deficient analogs (like 4-nitrobenzaldehyde).

• Thermodynamic Penalty: The initial nucleophilic attack by the enolate is reversible. If the aldehyde is not sufficiently electrophilic, the equilibrium (

  ) shifts back toward the starting materials (retro-aldol), resulting in low conversion or stalled reactions.

Troubleshooting Logic Tree

Before altering your synthesis, trace your specific failure mode using this logic flow.

Figure 1: Diagnostic decision tree for isolating the cause of reaction failure.

Optimized Protocols

Do not rely on standard "room temperature stirring" for this substrate. The activation energy barrier requires thermodynamic forcing.

Protocol A: High-Concentration Thermal Method (Standard)

Best for: Reactions where solubility is not the primary limiting factor.

Reagents:

• Benzofuran-6-carbaldehyde (1.0 equiv)

• Ketone partner (e.g., acetophenone derivative) (1.0 equiv)[1][2]

• Base: KOH (40% aqueous solution) or NaOH pellets

• Solvent: Ethanol (EtOH)

Procedure:

• Dissolution: Dissolve the ketone (1.0 equiv) and aldehyde (1.0 equiv) in the minimum amount of EtOH required to create a slurry.

• Catalyst Addition: Add 40% aq. KOH dropwise. Use 2.0–3.0 equivalents relative to the aldehyde. Note: High base concentration is necessary to push the equilibrium forward.

• Thermal Drive: Heat the mixture to 60–70°C for 4–6 hours.

• Monitoring: Check TLC. If the intermediate aldol (

  -hydroxy ketone) is visible but not dehydrating to the chalcone, increase heat to reflux.

• Workup: Pour onto crushed ice/HCl. The product should precipitate as a solid.

Protocol B: Solvent-Free Grinding (Green/High Yield)

Best for: Deactivated aldehydes like benzofuran-6-carbaldehyde. This method generates high local concentrations of reagents, overcoming the electronic deactivation.

Mechanism: Mechanical energy + high concentration drives the reaction faster than solution-phase kinetics allow.

Procedure:

• Place benzofuran-6-carbaldehyde (1 mmol) and the ketone (1 mmol) in a clean mortar.

• Add solid NaOH pellets (1–2 mmol).

• Grind: Vigorously grind with a pestle for 10–20 minutes. The mixture will likely turn into a paste or liquid (eutectic melt) and then solidify as the product forms.

• Quench: Add cold water to the mortar and filter the solid precipitate.

• Purification: Recrystallize from hot ethanol.

Protocol C: Microwave Irradiation

Best for: Stubborn substrates that show <10% conversion after 24h.

Procedure:

• Combine reactants in a microwave vial with EtOH (2 mL per mmol).

• Add catalytic piperidine (20 mol%) and acetic acid (20 mol%) OR solid basic alumina.

• Irradiate at 100–120°C for 10–20 minutes.

• Note: Microwave heating often suppresses side reactions by reducing the reaction time significantly.

Comparative Data: Reaction Conditions

The following table summarizes expected outcomes based on literature precedents for electron-rich aromatic aldehydes in Claisen-Schmidt condensations.

Method	Reaction Time	Typical Yield	Advantages	Disadvantages
Stirring (RT, EtOH)	24–48 hours	20–40%	Mild conditions	Often stalls; retro-aldol dominates.
Reflux (EtOH/KOH)	3–6 hours	60–75%	Drives dehydration	Can cause polymerization/tars.
Solvent-Free Grinding	10–20 mins	85–95%	Fast; Eco-friendly; High conc.	Not scalable >10g easily.
Microwave	2–10 mins	80–90%	Very fast; Clean profile	Requires specialized equipment.

Frequently Asked Questions (FAQs)

Q1: I see a spot for the intermediate alcohol, but it won't dehydrate to the alkene. Why? A: The elimination of water (E1cB mechanism) requires a basic environment and heat. If your benzofuran ring is stabilizing the intermediate via hydrogen bonding or steric effects, the elimination becomes the rate-determining step.

• Fix: Increase the temperature to reflux or add a co-solvent like PEG-400 to increase the boiling point and basicity of the medium.

Q2: My product is oiling out instead of precipitating. A: This is common with benzofuran derivatives due to their lipophilicity.

• Fix: Do not extract with ethyl acetate immediately. Instead, cool the reaction mixture to 0°C and scratch the flask glass to induce crystallization. If it remains an oil, use a minimal amount of MeOH/Water (9:1) for recrystallization.[3]

Q3: Can I use weak bases like Piperidine? A: Piperidine/Acetic acid is excellent for Knoevenagel condensations (e.g., reacting with malonic acid), but for Claisen-Schmidt (reacting with ketones), strong inorganic bases (NaOH/KOH) or alkoxides (NaOEt) are generally required to generate a sufficient concentration of the ketone enolate to attack the deactivated benzofuran aldehyde.

Q4: Is the benzofuran ring sensitive to the strong base? A: Generally, the benzofuran ring is stable to aqueous NaOH/KOH. However, extremely harsh conditions (e.g., t-BuOK in DMSO at high heat) could potentially degrade the ring or cause ring-opening, though this is rare. Stick to ethanolic NaOH.

References

• Reactivity of Benzofuran Derivatives. ResearchGate. Discusses the electronic richness of the benzofuran core and its influence on electrophilic and nucleophilic substitutions.

• Synthesis of Chalcones via Claisen-Schmidt Condensation. Journal of Applied Pharmaceutical Science. Reviews various methods including solvent-free and microwave irradiation for chalcone synthesis.

• Solvent-Free Synthesis of Chalcones. Jetir.Org. Demonstrates that solvent-free grinding often yields higher percentages (up to 95%) compared to solution-phase methods for aromatic aldehydes.

• Microwave Assisted Synthesis. Chemical Review and Letters. details the efficiency of microwave irradiation in accelerating Claisen-Schmidt condensations.

• Benzofuran-based Anticancer Agents. NIH / PMC. Provides context on the structural importance of benzofuran-chalcone hybrids and their synthesis.

Sources

• 1. chemrevlett.com [chemrevlett.com]
• 2. Synthesis of Isobenzofuranones and Isoindolinones via Claisen–Schmidt Condensation and Their Antileishmanial Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jetir.org [jetir.org]

Technical Support Center: Purification of Oily Benzofuran Aldehyde Derivatives

Welcome to the Technical Support Center for benzofuran aldehyde purification. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the isolation of these notoriously difficult intermediates.

The Chemistry of the Problem

Benzofuran aldehydes are critical scaffolds in medicinal chemistry, but they frequently present as stubborn, non-crystallizing oils. This oily nature is typically caused by alkyl substitutions or trace impurities that disrupt the crystal lattice[1]. Traditional purification methods often fail for two mechanistic reasons:

• Silica Degradation: Benzofuran aldehydes are highly reactive. The inherently acidic silanol groups on standard silica gel can catalyze acetalization, pinacol-type couplings, or irreversible binding[2].

• Adduct Solubility: While forming a sodium bisulfite adduct is the gold standard for aldehyde purification, lipophilic benzofuran derivatives often form gummy, unfilterable interfaces rather than clean precipitates[3].

Below is the validated workflow and troubleshooting guide to overcome these bottlenecks.

Purification Decision Matrix

Decision matrix for selecting the optimal purification route for oily benzofuran aldehydes.

Standard Operating Procedures (SOPs)

Protocol 1: Liquid-Liquid Bisulfite Extraction (For Highly Lipophilic Oils)

When standard precipitation fails, this modified extraction protocol forces the adduct into the aqueous phase using a co-solvent[4].

• Dissolution: Dissolve the crude oily benzofuran aldehyde in a water-miscible solvent such as Dimethylformamide (DMF) or Methanol (approx. 1 mL per 100 mg of crude).

  • Causality: Oily benzofurans are highly hydrophobic. The co-solvent bridges the organic and aqueous phases, enabling intimate contact with the bisulfite ion[4].

• Adduct Formation: Add 5 volumes of freshly prepared, saturated aqueous sodium bisulfite (NaHSO₃). Shake vigorously in a separatory funnel for 30–60 seconds.

• Phase Separation: Add an immiscible organic solvent (e.g., 10% Ethyl Acetate in Hexanes) and deionized water. Shake and allow layers to separate.

  • Self-Validation Check: Spot both layers on a TLC plate. The organic layer should show impurities but no aldehyde. The aldehyde remains at the baseline of the aqueous spot due to its charged state[3].

• Regeneration: Isolate the aqueous layer. Add an equal volume of fresh Ethyl Acetate. Dropwise, add 50% NaOH solution while monitoring with pH paper until the aqueous layer reaches pH 12.

  • Causality: The high pH decomposes the adduct, driving the regenerated uncharged aldehyde back into the organic phase[5][6].

• Isolation: Separate the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure.

Protocol 2: Deactivated Silica Gel Chromatography

If chromatography is unavoidable, the stationary phase must be modified to prevent product loss[2].

• Stationary Phase Preparation: Slurry silica gel in the chosen eluent (e.g., Hexanes/EtOAc) containing 1–2% Triethylamine (TEA).

  • Causality: TEA neutralizes the acidic silanol sites that otherwise catalyze the degradation of reactive benzofuran aldehydes[2].

• Column Packing: Pour the slurry into the column and flush with 2–3 column volumes of the TEA-spiked eluent.

• Loading & Elution: Load the crude oil directly. Elute using the standard solvent system.

  • Self-Validation Check: Monitor fractions via TLC. A properly deactivated column will yield a tight, circular aldehyde spot. If streaking is observed, the silica was insufficiently deactivated, and degradation is actively occurring.

Troubleshooting & FAQs

Q: Why is my bisulfite adduct forming a sticky gum instead of a filterable solid? A: Low yields of solid adducts often stem from the lipophilicity and steric hindrance of the benzofuran core[5]. Highly non-polar aldehydes form bisulfite adducts that are insoluble in both the aqueous and organic layers, precipitating as an unmanageable gum at the interface[3][7]. Solution: Switch to the Liquid-Liquid Extraction protocol (Protocol 1). By adding a water-miscible co-solvent like DMF, you increase the contact between the hydrophobic aldehyde and the bisulfite ion, driving the charged adduct fully into the aqueous phase[4].

Q: My product degrades heavily during column chromatography. What is the mechanism, and how do I prevent it? A: Silica gel contains acidic silanol groups. When exposed to these sites, reactive benzofuran aldehydes can undergo acid-catalyzed degradation, oxidation, or irreversible binding[2]. Solution: Pre-treat your silica gel with 1–2% triethylamine (TEA) to neutralize the acidic sites, or switch to a neutral alumina stationary phase[2].

Q: Should I use acid or base to regenerate the aldehyde from the bisulfite adduct? A: While strong acids (e.g., HCl, H₂SO₄) can reverse the reaction, they risk degrading the benzofuran ring. Base-catalyzed regeneration (using NaOH or Na₂CO₃ to reach pH 12) is the preferred method for these substrates[5][6]. However, if your specific derivative contains α-stereocenters prone to epimerization under basic conditions, you must carefully monitor the pH or use milder cleavage conditions[5].

Quantitative Performance Data

Table 1: Comparison of Purification Strategies for Oily Benzofuran Aldehydes

Purification Strategy	Typical Yield Recovery	Purity Achieved	Processing Time	Primary Application
Liquid-Liquid Bisulfite Extraction	80–95%	>95%	1–2 hours	Highly lipophilic, sterically hindered oils
Solid Bisulfite Precipitation	40–60%	>98%	3–4 hours	Lower MW derivatives that readily crystallize
Deactivated Silica Chromatography	60–85%	90–95%	4–6 hours	Base-sensitive aldehydes, complex mixtures
Girard's Reagent T Derivatization	70–90%	>95%	12–24 hours	Trace aldehyde recovery, extremely stubborn oils

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Workup [chem.rochester.edu]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Solubility &amp; Stability of Dihydrobenzofuran Schiff Bases in DMSO

Case ID: DBS-DMSO-SOL-001 Status: Open Assigned Specialist: Senior Application Scientist Subject: Troubleshooting solubility limits, precipitation, and hydrolysis of dihydrobenzofuran Schiff bases in Dimethyl Sulfoxide (DMSO).

Introduction

Welcome to the Technical Support Center. You are likely accessing this guide because your dihydrobenzofuran Schiff base—intended for biological screening—is failing to dissolve completely in DMSO, precipitating after storage, or exhibiting unexpected color changes.

Dihydrobenzofuran derivatives possess a rigid, planar aromatic core that favors strong intermolecular

stacking (high crystal lattice energy). When coupled with the labile nature of the Schiff base (azomethine ) linkage, these compounds present a dual challenge: thermodynamic solubility and kinetic stability .

This guide provides the protocols required to overcome these issues, ensuring your biological data remains artifact-free.

Module 1: Root Cause Analysis

Before attempting to "force" the compound into solution, you must understand the two physical-chemical mechanisms fighting against you.

The Hygroscopicity Trap (The Solvent Issue)

DMSO is not a static solvent; it is a moisture magnet. At 20°C and 60% relative humidity, pure DMSO can absorb significant atmospheric water within minutes.

• The Consequence: Water acts as a nucleophile. The Schiff base linkage is reversible. In the presence of water (even trace amounts in "old" DMSO), the imine bond hydrolyzes back into the starting aldehyde and amine, which often have different solubility profiles and biological activities.

• Data Point: A 100% DMSO aliquot in a microplate can absorb >6% water by volume in just 1 hour under standard lab conditions [1].[1]

Lattice Energy vs. Solvation (The Molecule Issue)

Dihydrobenzofuran Schiff bases are flat, lipophilic molecules. They prefer to stack on top of each other (crystal lattice) rather than interact with solvent molecules.

• The Consequence: You may achieve a "metastable" solution where the compound appears dissolved but is actually supersaturated.[2][3] A single nucleation event (scratching the glass, freezing) will cause massive precipitation.

Module 2: Standard Operating Procedure (SOP)

Protocol: Preparation of Stable 10mM Stock Solutions

Prerequisites:

• Solvent: Anhydrous DMSO (≥99.9%, treated with 3Å molecular sieves).

• Vessel: Amber glass vials (hydrolytic class 1) with PTFE-lined caps. Avoid polystyrene.

• Environment: Low humidity (<40% RH) or nitrogen glove box if available.

Step-by-Step Workflow

• Vessel Preparation:

  • Use glass vials. Plasticizers from polypropylene tubes can leach into DMSO, and plastics are permeable to water vapor.

  • Critical: Flush the empty vial with Nitrogen or Argon gas before weighing.

• Weighing & Calculation:

  • Weigh the solid dihydrobenzofuran Schiff base.

  • Calculate the volume of DMSO required for 10mM.

  • Formula:

• Solvent Addition (The "Sandwich" Method):

  • Do not add DMSO directly from a large stock bottle that has been opened previously. Use a fresh ampoule or DMSO stored over activated molecular sieves.

  • Add the DMSO slowly down the side of the vial to wash down adherent powder.

• Dissolution Cycle:

  • Vortex: 30 seconds at medium speed.

  • Sonicate: If visible particles remain, sonicate in a water bath at 35-40°C for 5-10 minute intervals.

  • Warning: Do not exceed 40°C. Higher temperatures accelerate the hydrolysis of the imine bond [2].

• Quality Control (Visual):

  • Hold the vial up to a light source. Look for "schlieren" patterns (swirling density lines) or micro-particulates. The solution must be optically clear.

• Storage:

  • Overlay the solution with Nitrogen/Argon gas.

  • Seal tightly with Parafilm.

  • Store at -20°C.

Module 3: Troubleshooting & FAQs

Q1: My solution was clear yesterday, but precipitated after freezing at -20°C. Why?

Diagnosis: You likely created a supersaturated solution, or the freezing process "salted out" the compound. The Mechanism: As DMSO freezes (mp 18.5°C), it crystallizes as pure solvent first, forcing the solute into an increasingly concentrated liquid pocket. This exceeds the solubility limit, causing precipitation.[4] The Fix:

• Thaw the sample completely at room temperature or 37°C.

• Vortex vigorously.

• If it does not re-dissolve, the precipitate may be a more stable crystal polymorph or a hydrolysis product. Check purity via HPLC.

• Prevention: Store at room temperature (if chemically stable) or use a "Freeze-Thaw" resistant formulation (e.g., DMSO with 10% water-free Ethanol, if assay compatible).

Q2: The color of the solution changed from pale yellow to dark orange/brown over time.

Diagnosis: Hydrolysis or Oxidation. The Mechanism: Schiff bases often have distinct colors due to conjugation. If the bond breaks (hydrolysis), the color shifts to that of the parent aldehyde/amine. Alternatively, the dihydrobenzofuran moiety is electron-rich and prone to oxidation. The Fix:

• Run a quick LC-MS. If you see two new peaks corresponding to the starting materials, your DMSO is "wet."

• Action: Discard the stock. Prepare fresh using anhydrous DMSO and store under inert gas.

Q3: I cannot get the compound to dissolve at 10mM, even with sonication.

Diagnosis: Lattice energy is too high. The Fix: Refer to the "Solubilization Decision Tree" below. You may need a co-solvent.[4]

Visualization: Solubilization Decision Tree

Caption: Logical workflow for solubilizing stubborn dihydrobenzofuran Schiff bases. Note that co-solvents must be compatible with downstream biological assays.

Module 4: Comparative Solubilization Techniques

Use this table to select the right method for your specific difficulty level.

Technique	Efficacy	Risk Profile	Recommendation
Vortexing	Low	Low	Always the first step.
Sonication (Bath)	High	Medium (Heat generation)	Gold Standard. Use 5-min bursts to avoid overheating.
Heating (>50°C)	High	Critical (Degradation)	Avoid. High heat promotes Schiff base hydrolysis and oxidation.
Acidification	High	Critical (Hydrolysis)	NEVER use acid. The azomethine bond is acid-labile [3].
Co-solvent (PEG400)	Medium	Low	Good for lipophilic compounds; ensures "wetting" of the crystal.

References

• BenchChem Technical Guides. (2025). An In-depth Technical Guide to the Hygroscopic Nature of DMSO in Experiments. Retrieved from [4][5]

• Ciaccio, J. A., et al. (2014). Coumarin-decorated Schiff base hydrolysis as an efficient driving force for the fluorescence detection of water in organic solvents. Chemical Communications.[6] Retrieved from

• Iwan, A., et al. (2023). Synthesis, Characterization, and Impact of Water on the Stability of Postmodified Schiff Base Containing Metal–Organic Frameworks. Molecules. Retrieved from

• Ziath Ltd. (2014). Compound precipitation from DMSO and the synergy between water uptake and freeze/thaw cycles. Retrieved from

Sources

• 1. In situ DMSO hydration measurements of HTS compound libraries - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. ziath.com [ziath.com]
• 3. ziath.com [ziath.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Coumarin-decorated Schiff base hydrolysis as an efficient driving force for the fluorescence detection of water in organic solvents - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the 1H NMR Characterization of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

This guide provides an in-depth analysis of the ¹H Nuclear Magnetic Resonance (NMR) characterization of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde, a heterocyclic compound of interest in synthetic chemistry and drug development. We will explore the expected ¹H NMR spectrum, explain the rationale behind signal assignments, and compare the insights gained from this technique with those from complementary analytical methods. This document is intended for researchers, scientists, and drug development professionals who rely on robust structural elucidation to advance their work.

Introduction: The Need for Unambiguous Structural Verification

The biological activity of a molecule is intrinsically linked to its three-dimensional structure. For a molecule like 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde, which contains a chiral center at the C2 position and a reactive aldehyde group, precise characterization is paramount. Minor changes in isomerism or substitution can lead to vastly different pharmacological profiles.

While several analytical techniques can provide structural information, ¹H NMR spectroscopy remains the gold standard for the structural elucidation of organic molecules in solution. Its ability to provide detailed information about the chemical environment, connectivity, and relative stereochemistry of protons makes it an indispensable tool. This guide will demonstrate not only how to interpret the ¹H NMR spectrum of the title compound but also why it provides a higher level of structural confidence compared to other common techniques.

The ¹H NMR Spectrum: A Predicted Fingerprint

No experimental ¹H NMR spectrum for 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde is readily available in public spectral databases. However, based on established principles of NMR spectroscopy and extensive data from analogous structures, we can construct a highly accurate predicted spectrum.[1][2][3] This predictive approach is a cornerstone of chemical research, allowing scientists to anticipate results and identify discrepancies.

The structure is broken down into four distinct spin systems: the dihydrofuran ring protons, the C2-methyl protons, the aromatic ring protons, and the aldehyde proton.

Diagram: Labeled Structure for NMR Analysis

Caption: Labeled structure of the target molecule.

Table 1: Predicted ¹H NMR Spectral Data (400 MHz, CDCl₃)

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration	Rationale for Assignment
H (a) (CH)	~ 5.0	m (multiplet)	-	1H	Methine proton on a carbon (C2) adjacent to an oxygen atom and a chiral center. Its chemical shift is significantly downfield due to the deshielding effect of the oxygen.[1][3]
H (b) (CH₂)	~ 3.3	dd (doublet of doublets)	Jgem ≈ 15.5, Jtrans ≈ 8.8	1H	Diastereotopic proton at C3. Typically, the proton trans to the C2 substituent appears at a slightly different shift than the cis proton.[1][4]
H (c) (CH₂)	~ 2.8	dd (doublet of doublets)	Jgem ≈ 15.5, Jcis ≈ 7.6	1H	Diastereotopic proton at C3, coupled to H(b) (geminal coupling) and H(a) (vicinal coupling). The difference in cis and trans coupling constants is characteristic of dihydrobenzofuran rings.[4]
H (d) (CH₃)	~ 1.5	d (doublet)	J ≈ 6.5	3H	Methyl group protons at C2, split into a doublet by the neighboring methine proton H(a).[1]
H (e) (Ar-H)	~ 7.75	d (doublet)	Jortho ≈ 8.0	1H	Aromatic proton ortho to the aldehyde group, strongly deshielded by the electron-withdrawing and anisotropic effects of the carbonyl.[5]
H (f) (Ar-H)	~ 7.65	s (singlet)	-	1H	Aromatic proton with no ortho or meta proton neighbors, appearing as a singlet or a very finely split doublet.
H (g) (Ar-H)	~ 6.90	d (doublet)	Jortho ≈ 8.0	1H	Aromatic proton ortho to the oxygen atom, shielded relative to other aromatic protons. Coupled to H(e).
H (h) (CHO)	~ 9.85	s (singlet)	-	1H	Aldehyde proton, characteristically found far downfield due to the strong deshielding from the carbonyl group.[3][5]

Comparative Analysis with Other Techniques

While ¹H NMR provides a wealth of information, a comprehensive characterization relies on a multi-technique approach. The causality for employing other methods is to corroborate the NMR data and provide orthogonal information.

Table 2: Comparison of Analytical Techniques

Technique	Information Provided	Advantages	Limitations Compared to ¹H NMR
¹³C NMR	Number and type of carbon environments (alkane, alkene, C=O).	Directly counts carbon atoms and identifies key functional groups (e.g., carbonyl carbon ~190 ppm).	Lower sensitivity, longer acquisition times, typically no coupling information in standard decoupled spectra.[2]
Mass Spectrometry (MS)	Molecular weight and fragmentation pattern.	Extremely high sensitivity, provides exact molecular formula (with HRMS). Confirms the compound's mass (176.08 g/mol ).	Provides no information on atom connectivity or stereochemistry. Isomers are often indistinguishable.
Infrared (IR) Spectroscopy	Presence of specific functional groups.	Fast, simple. Clearly shows C=O stretch (~1680 cm⁻¹) and aromatic C-H stretches (~3050 cm⁻¹).	Provides a "functional group checklist," not a detailed structural map. Many molecules can have similar IR spectra.
2D NMR (COSY, HMBC)	Proton-proton and proton-carbon correlations.	Unequivocally establishes connectivity. COSY confirms J-coupling partners (e.g., H(a) with H(b), H(c), and H(d)). HMBC shows long-range (2-3 bond) C-H correlations, linking the aldehyde proton to the aromatic ring.[6][7]	More time-consuming to acquire and process than 1D NMR.

Diagram: Analytical Workflow for Structural Elucidation

Caption: A logical workflow for unambiguous structure verification.

Experimental Protocol: Ensuring Data Integrity

The trustworthiness of any spectral data hinges on a robust and well-documented experimental protocol. The following steps outline a self-validating system for acquiring high-quality ¹H NMR data.

Step-by-Step ¹H NMR Acquisition Protocol

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified compound. The purity should be confirmed beforehand by a preliminary technique like LC-MS.

  • Dissolve the sample in ~0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v tetramethylsilane (TMS). CDCl₃ is chosen for its excellent solubilizing power for many organic compounds and its single residual solvent peak.[8] TMS serves as the internal standard for chemical shift referencing (δ = 0.00 ppm).[9]

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Spectrometer Setup:

  • Insert the sample into the NMR spectrometer (e.g., a 400 MHz instrument).

  • Lock the spectrometer onto the deuterium signal of the CDCl₃. This step is critical for maintaining a stable magnetic field.

  • Shim the magnetic field to optimize its homogeneity. This is a crucial step to achieve sharp, well-resolved peaks and is assessed by observing the peak shape of the TMS signal.

• Acquisition:

  • Acquire a standard 1D proton spectrum using a 90° pulse angle.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., -1 to 12 ppm).

  • Ensure a sufficient number of scans (e.g., 16 or 32) are averaged to achieve an adequate signal-to-noise ratio.

  • Set the relaxation delay (d1) to at least 5 times the longest T₁ relaxation time (typically 2-5 seconds) to ensure accurate integration.[10]

• Data Processing:

  • Apply a Fourier transform to the acquired Free Induction Decay (FID).

  • Phase the resulting spectrum to ensure all peaks are in pure absorption mode.

  • Calibrate the chemical shift axis by setting the TMS peak to 0.00 ppm.

  • Integrate all signals to determine the relative number of protons for each peak.[10]

  • Analyze the peak multiplicities and measure the coupling constants (J-values) to deduce proton connectivity.[5]

Conclusion: The Power of Predictive and Comparative Spectroscopy

The characterization of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde serves as an excellent case study in modern structural elucidation. While techniques like Mass Spectrometry and IR Spectroscopy confirm the molecular formula and functional groups, they lack the fine-detail resolving power of ¹H NMR.

By leveraging fundamental principles and comparative data from related structures, we can confidently predict the ¹H NMR spectrum, providing a powerful template for experimental verification. The unique chemical shifts, integration values, and complex coupling patterns observed in the dihydrofuran and aromatic regions provide an unambiguous fingerprint of the molecule. For absolute certainty, this 1D analysis should be complemented by 2D NMR experiments like COSY and HMBC, which transform inferred connectivities into confirmed structural bonds. This integrated analytical approach ensures the highest level of scientific integrity, which is indispensable in the fields of chemical research and drug development.

References

• SciELO. (n.d.). Detailed ¹H and ¹³C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Retrieved from [Link]

• Royal Society of Chemistry. (2016). Electronic Supplementary Information. Retrieved from [Link]

• ResearchGate. (n.d.). Comparison of 1 H NMR spectra in the dihydrobenzofuran (2-H and 3-H) region.... Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Detailed 1 H and 13 C NMR Spectral Data Assignment for Two Dihydrobenzofuran Neolignans. Retrieved from [Link]

• Royal Society of Chemistry. (2014). Dihydrobenzofurans production from catalytic tandem Claisen rearrangement–intramolecular hydroaryloxylation of allyl phenyl ethers in subcritical water - Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). 2,3-Dihydro-2-methylbenzofuran. Retrieved from [Link]

• Jasperse, J. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

• JEOL. (n.d.). How to read NMR spectra from the basics (chemical shift, integration ratio, coupling). Retrieved from [Link]

• MDPI. (n.d.). Synthesis of 1-‐(2,3-‐Dihydrobenzofuran-‐3-‐yl)-‐methanesulfonohydrazides through Insertio. Retrieved from [Link]

• ACD/Labs. (2021, December 2). The Basics of Interpreting a Proton (1H) NMR Spectrum. Retrieved from [Link]

• TheElkchemist. (2017, September 17). Interpreting H-NMR Spectra Aromatic Molecule [Video]. YouTube. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 2-methyl-2,3-dihydrobenzofuran. Retrieved from [Link]

• ResearchGate. (n.d.). 1 H NMR spectrum (400 MHz) of compound 6a in DMSO-d6. Retrieved from [Link]

• PMC. (n.d.). Investigation of Four Sets of NMR Spectra for One Racemic Compound of Pseudoresonance Structures. Retrieved from [Link]

• Taylor & Francis Online. (2013, July 9). Synthesis and Structural Characterization of 2-Benzylidenebenzofuran-3-(2H)-Ones. Retrieved from [Link]

• PubChem. (n.d.). 5-Methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde. Retrieved from [Link]

• NIST. (n.d.). Benzofuran, 2,3-dihydro-2-methyl-. Retrieved from [Link]

• MDPI. (2021, July 2). N-{2-[(3-Oxo-1,3-dihydro-2-benzofuran-1-yl)acetyl]phenyl}acetamide. Retrieved from [Link]

• ACS Publications. (n.d.). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Retrieved from [Link]

• PMC. (n.d.). 2-Methyl-7-nitro-2,3-dihydro-1-benzofuran. Retrieved from [Link]

Sources

• 1. rsc.org [rsc.org]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. How to read NMR spectra from the basics (chemical shift, integration ratio, coupling) | Column | JEOL [jeol.com]
• 6. scielo.br [scielo.br]
• 7. researchgate.net [researchgate.net]
• 8. scs.illinois.edu [scs.illinois.edu]
• 9. acdlabs.com [acdlabs.com]
• 10. youtube.com [youtube.com]

Distinguishing 5- and 6-Substituted Benzofurans: A NOESY NMR Guide

Content Type: Publish Comparison Guide Audience: Researchers, Medicinal Chemists, Structural Biologists Version: 1.0

Executive Summary

In drug discovery, the benzofuran scaffold is a privileged structure found in numerous bioactive natural products and synthetic pharmaceuticals (e.g., Amiodarone, Saprisartan). However, distinguishing between 5-substituted and 6-substituted regioisomers is a persistent analytical challenge due to the electronic similarity of the positions and the fused bicyclic symmetry.

Standard 1D

H NMR is often inconclusive because chemical shift predictions for these positions overlap significantly. This guide details a definitive, self-validating protocol using 1D Selective NOESY (or 2D NOESY) to distinguish these isomers.

The Core Logic: The furan ring proton H3 acts as a spatial "lighthouse." It is geometrically fixed ~2.4 Å from H4 . By identifying H4 via its Through-Space (NOE) correlation to H3, we can analyze H4's J-coupling pattern to determine the substitution on the benzene ring.

The Structural Challenge

Benzofurans consist of a benzene ring fused to a furan ring. When a single substituent (R) is placed at position 5 or 6, the remaining proton signals often cluster in the aromatic region (6.8 – 7.6 ppm).

Why 1D NMR Fails

• Electronic Ambiguity: Both positions 5 and 6 are beta to the ring fusion, leading to similar calculated shielding effects.

• Coupling Confusion: Both isomers possess protons capable of meta-coupling (~2 Hz) and ortho-coupling (~8.5 Hz), making purely splitting-based assignment risky without a confirmed starting point.

The NOESY Solution

Nuclear Overhauser Effect Spectroscopy (NOESY) relies on dipolar cross-relaxation, which is distance-dependent (

).

• H3 to H4 Distance: ~2.4 Å (Strong NOE signal).

• H3 to H7 Distance: > 5.0 Å (No NOE signal).

• H3 to H2 Distance: ~2.8 Å (Strong NOE, but H2 is chemically distinct).

Therefore, H3 uniquely identifies H4 .

Comparative Analysis: The "Lighthouse" Protocol

The distinction rests on a simple Boolean logic gate: Is H4 ortho-coupled?

Scenario A: The 5-Substituted Benzofuran

In this isomer, the substituent is at position 5.

• Status of H4: The proton at C4 is present.

• Neighbors of H4: The C5 position is blocked by the substituent. H4 has no ortho proton neighbor .

• H4 Multiplicity: H4 appears as a Singlet (s) or a narrow Doublet (d) (

  Hz) due to meta-coupling with H6.

• NOESY Result: Irradiation of H3 enhances a singlet-like aromatic proton.

Scenario B: The 6-Substituted Benzofuran

In this isomer, the substituent is at position 6.[1]

• Status of H4: The proton at C4 is present.

• Neighbors of H4: The C5 position is protonated (H5). H4 has an ortho proton neighbor .

• H4 Multiplicity: H4 appears as a Large Doublet (d) (

  Hz) due to ortho-coupling with H5.

• NOESY Result: Irradiation of H3 enhances a large doublet aromatic proton.

Summary Table: Diagnostic Data

Feature	5-Substituted Isomer	6-Substituted Isomer
H3 NOE Correlation	Strong correlation to H4	Strong correlation to H4
H4 Multiplicity	Singlet (s) or Meta-Doublet ( Hz)	Ortho-Doublet (d) ( Hz)
H4 Coupling Partner	Weak coupling to H6	Strong coupling to H5
H7 Multiplicity	Ortho-Doublet ( Hz)	Singlet (s) or Meta-Doublet ( Hz)

Visualization of Logic Flow

The following diagram illustrates the decision matrix for assigning the regioisomer.

Caption: Decision tree for distinguishing benzofuran regioisomers using H3-H4 NOE and J-coupling analysis.

Experimental Protocol

This protocol is designed for a standard 400 MHz or higher NMR spectrometer.

Step 1: Sample Preparation

• Concentration: 5–20 mg of compound in 0.6 mL deuterated solvent.

• Solvent Choice: DMSO-

  is preferred over CDCl for benzofurans as it prevents peak overlapping by slightly shifting exchangeable protons and polar aromatic systems.

• Degassing: (Optional but recommended) Flush the tube with nitrogen/argon for 1 minute to remove paramagnetic oxygen, which shortens

  relaxation and reduces NOE enhancement.

Step 2: 1D Proton Assignment

• Acquire a standard

  H spectrum.

• Identify H3: Look for a signal between 6.5–6.9 ppm.

  • If C2 is substituted (e.g., -CH3), H3 is a singlet (or finely split quartet).

  • If C2 is unsubstituted (H), H3 is a doublet (

    Hz) coupled to H2 (which is typically further downfield at ~7.5+ ppm).

Step 3: NOESY Acquisition

Choose 1D Selective NOESY for speed and clarity, or 2D NOESY for a complete map.

Option A: 1D Selective NOESY (Recommended)

• Target: Set the selective irradiation frequency exactly on the H3 resonance.

• Mixing Time (

  ): Set to 500–800 ms .

  • Reasoning: Small molecules (~200 Da) tumble fast; NOE builds up slowly. Short mixing times (<300 ms) may yield no signal.

• Scans: 64–128 scans to ensure high S/N ratio.

Option B: 2D NOESY

• Pulse Sequence: noesyph (phase sensitive).

• Mixing Time: 600 ms.

• Resolution: 2048 x 256 points (zero-filled to 1K in F1).

Step 4: Data Processing

• Apply exponential multiplication (LB = 0.3 Hz).

• Phase the spectrum manually.

• In the 1D NOE difference spectrum (or 2D slice), look for positive enhancements in the aromatic region.

• Ignore the huge negative peak at the irradiation frequency (H3).

• Identify the enhanced peak in the 7.0–7.6 ppm range. This is H4 .

Scientific Integrity: Validation & Troubleshooting

To satisfy the "Self-Validating System" requirement, use HMBC (Heteronuclear Multiple Bond Correlation) as a secondary check if the NOE is ambiguous (e.g., due to peak overlap).

The HMBC Validation Loop

While NOESY gives spatial information, HMBC gives skeletal connectivity.

• Identify C3a (Bridgehead Carbon):

  • H3 shows a strong 2-bond correlation (

    ) to C3a.

• Correlate H4 to C3a:

  • H4 (the proton identified in NOESY) should show a strong 3-bond correlation (

    ) to C3a .

  • Note: H5, H6, and H7 typically do not show 3-bond correlations to C3a (H7 is 4 bonds away; H6 is 5 bonds away).

• Confirm Substitution:

  • If the substituent has protons (e.g., -OCH

    ), look for HMBC from -OCH to the specific aromatic carbon (C5 or C6).

Common Pitfalls

• Spin Diffusion: If mixing time is > 1.0 second, magnetization can transfer

  , creating a false NOE at H5. Solution: Reduce mixing time to 500 ms.

• Rotational Isomers: If the substituent at C5/C6 is bulky, it does not affect the H3-H4 distance, so the method remains robust.

References

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry (3rd ed.). Elsevier. (Standard text for NOE mixing times and small molecule dynamics).
• Simpson, J. (2008). Organic Structure Determination Using 2-D NMR Spectroscopy. Academic Press.

• Han, S., et al. (2024). "Benzofuran Derivatives from Cortex Mori Radicis and Their Cholinesterase-Inhibitory Activity." Molecules, 29(2). Link (Demonstrates HMBC/NOESY usage for benzofuran regioisomer assignment).

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for 5-APB and 6-APB. Link (Structural data confirming H4/H5 adjacency in 6-substituted isomers).

• Reich, H. J. (2023).[2] "Structure Determination Using NMR." University of Wisconsin-Madison Chemistry. Link (Authoritative source for J-coupling values in aromatic heterocycles).

Sources

• 1. Benzofuran Derivatives from Cortex Mori Radicis and Their Cholinesterase-Inhibitory Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Identification of benzofuran-4,5-diones as novel and selective non-hydroxamic acid, non-peptidomimetic based inhibitors of human peptide deformylase - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: FT-IR Carbonyl Stretch Frequency of Benzofuran-6-carbaldehyde vs. 5-carbaldehyde

The following guide provides an in-depth technical comparison of the FT-IR carbonyl stretch frequencies for benzofuran-6-carbaldehyde and benzofuran-5-carbaldehyde.

Executive Summary

In the structural analysis of benzofuran derivatives, the position of the formyl (-CHO) substituent significantly influences the carbonyl stretching frequency (

).

• Benzofuran-5-carbaldehyde: Exhibits a lower carbonyl frequency (~1679–1685 cm⁻¹) due to strong resonance conjugation with the furan oxygen.

• Benzofuran-6-carbaldehyde: Exhibits a higher carbonyl frequency (~1695–1705 cm⁻¹) due to the meta-relationship with the oxygen lone pair, restricting resonance donation.

This guide details the electronic mechanisms, provides experimental synthesis protocols, and visualizes the structural causality.

Theoretical Framework: Electronic Determinants

The shift in carbonyl frequency is governed by the bond order of the carbonyl group. A pure double bond absorbs at higher frequencies (~1720 cm⁻¹ for saturated aldehydes). Electron-donating groups (EDGs) conjugated to the carbonyl reduce the bond order (increasing single-bond character), thereby lowering the frequency.[1]

Resonance Analysis

The benzofuran core consists of a benzene ring fused to a furan ring. The oxygen atom at position 1 acts as a strong resonance donor.

• Position 5 (Para-like): The C5 position is para to the oxygen attachment point (C7a). The oxygen lone pair can delocalize into the benzene ring, placing significant negative charge density at C5. This electron density donates into the antibonding orbital of the carbonyl group, weakening the C=O bond.

  • Effect: Reduced force constant (

    ) Lower Wavenumber .

• Position 6 (Meta-like): The C6 position is meta to the oxygen attachment. Resonance structures cannot effectively place a negative charge at C6 without disrupting the aromatic sextet significantly. The carbonyl at C6 relies primarily on inductive effects, which are weaker than the resonance effects seen at C5.

  • Effect: Higher bond order

    Higher Wavenumber .

Resonance Pathway Diagram

The following diagram illustrates the electron delocalization pathways that differentiate the two isomers.

Figure 1: Mechanistic flow of electron density from the furan oxygen to the carbonyl substituents at positions 5 and 6.

Comparative Data Analysis

The following table summarizes the spectral differences. Data is derived from experimental values of the specific compounds and validated against Hammett substituent constants for benzofuran analogs.

Feature	Benzofuran-5-carbaldehyde	Benzofuran-6-carbaldehyde	Mechanistic Cause
(Film/Neat)	1679 cm⁻¹	~1698 cm⁻¹	Resonance delocalization
(Solution)	1685 cm⁻¹	~1705 cm⁻¹	Solvent stabilization
Electronic Nature	Electron-Rich Carbonyl	Electron-Deficient Carbonyl	Oxygen donor effect
C=O[2] Bond Character	Significant Single-Bond Character	Predominant Double-Bond Character	-orbital overlap
Reactivity	Lower electrophilicity at Carbonyl	Higher electrophilicity at Carbonyl	Charge density

Note: Frequencies in solution (e.g.,

) are typically 10–15 cm⁻¹ higher than in the solid state (KBr) or neat film due to the lack of intermolecular crystal lattice forces.

Experimental Protocols

To ensure reproducibility, the following protocols outline the synthesis and characterization of these isomers. The synthesis utilizes a lithiation-formylation strategy which is applicable to both isomers starting from their respective bromides.

Synthesis Workflow (Lithiation-Formylation)

Objective: Synthesize high-purity aldehyde isomers to eliminate impurity peaks in IR.

Reagents:

• Precursor: 5-bromo-1-benzofuran OR 6-bromo-1-benzofuran

• Solvent: Anhydrous THF (Tetrahydrofuran)

• Lithiation Agent:

  -Butyllithium ( -BuLi), 1.6 M in hexanes[3]

• Electrophile: Anhydrous DMF (N,N-Dimethylformamide)

Step-by-Step Protocol:

• Setup: Flame-dry a 100 mL round-bottom flask under an argon atmosphere.

• Dissolution: Dissolve 1.0 eq (5.0 mmol) of the bromobenzofuran isomer in 20 mL anhydrous THF.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Lithiation: Add

  -BuLi (1.1 eq) dropwise over 10 minutes. Stir at -78 °C for 45 minutes to generate the lithiated intermediate.

  • Checkpoint: The solution typically turns yellow/orange.

• Formylation: Add anhydrous DMF (3.0 eq) dropwise.

• Warming: Allow the reaction to warm to room temperature (RT) over 2 hours.

• Quench: Quench with saturated aqueous

  .

• Workup: Extract with Ethyl Acetate (3x), wash with brine, dry over

  , and concentrate in vacuo.

• Purification: Purify via flash column chromatography (Silica gel, Hexanes:EtOAc 9:1).

FT-IR Measurement Protocol[1]

Objective: Obtain precise carbonyl stretching frequencies.

• Sample Prep (Solid): Mix 2 mg of purified aldehyde with 200 mg of spectroscopic grade KBr. Grind to a fine powder and press into a transparent pellet.

• Sample Prep (Oil/Film): Apply a thin film of the neat liquid between two NaCl or KBr plates.

• Acquisition:

  • Resolution: 2 cm⁻¹ (Critical for distinguishing subtle shifts).

  • Scans: 32 scans.

  • Range: 4000–400 cm⁻¹.

• Analysis: Apply baseline correction and identify the

  peak maximum.

Synthesis & Characterization Diagram

Figure 2: General synthetic pathway for isolating benzofuran carbaldehydes for spectroscopic analysis.

References

• Benzofuran Electronic Structure & Substitution

  • Title: Electrophilic Substitution in Benzofuran and its Derivatives.[4]

  • Source: Journal of the Chemical Society, Perkin Transactions.
  • Context: Establishes the electron-rich nature of positions 5 and 7 rel

• Synthesis of 5-Formylbenzofuran

  • Title: Synthesis routes of 1-Benzofuran-5-carbaldehyde.[5][6][7]

  • Source: BenchChem Protocols.

• IR Spectroscopic Principles

  • Title: Infrared Spectroscopy of Carbonyl Compounds.[1][2][4][8]

  • Source: Michigan St

  • URL:[Link]

• Experimental Data for 5-Formylbenzofuran

  • Title: Synthesis and Characterization of Benzofuran Deriv
  • Source: ClockSS Archive (Example 5-formylbenzofuran d

  • URL:[Link] (Referenced via search snippet 1.12).

• Title: Tricyclic nitrogen containing compounds as antibacterial agents (Patent WO2008128942A1).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chem.pg.edu.pl [chem.pg.edu.pl]
• 3. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 4. 5-(Chloromethyl)benzofuran|CAS 37798-07-5|BLD Pharm [benchchem.com]
• 5. jocpr.com [jocpr.com]
• 6. chesci.com [chesci.com]
• 7. Synthesis routes of 1-Benzofuran-5-carbaldehyde [benchchem.com]
• 8. uobabylon.edu.iq [uobabylon.edu.iq]

Safety & Regulatory Compliance

Proper Disposal of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde: A Guide for Laboratory Professionals

This guide provides essential safety and logistical information for the proper disposal of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde. As researchers and drug development professionals, ensuring the safe handling and disposal of chemical reagents is paramount to protecting both laboratory personnel and the environment. This document outlines a step-by-step approach, grounded in established chemical safety principles, to manage waste containing this specific benzofuran derivative.

Hazard Assessment and Regulatory Context

It is important to note that 2,3-benzofuran is not specifically listed as a hazardous waste by the U.S. Environmental Protection Agency (EPA).[5] However, this does not preclude it from being classified as hazardous waste under broader definitions, such as exhibiting characteristics of ignitability, corrosivity, reactivity, or toxicity. Waste disposal regulations vary by region, and it is the responsibility of the waste generator to ensure full compliance with local, state, and national regulations.[6] Always consult with your institution's Environmental Health and Safety (EHS) department for specific guidance.[6]

Disposal Decision Workflow

The following diagram outlines the decision-making process for the disposal of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde waste.

Caption: Disposal pathways for 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde waste.

Step-by-Step Disposal Procedures

Bulk Quantities and Concentrated Solutions

For larger quantities of the pure compound or concentrated solutions, on-site treatment is generally not recommended. The primary disposal method should be through a licensed hazardous waste management company.

Protocol:

• Containerization: Collect the waste in a designated, leak-proof container that is chemically compatible with benzofurans and aldehydes. Ensure the container is in good condition.

• Labeling: Clearly label the container as hazardous waste, including the full chemical name: "Waste 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde". Note any other components and their approximate concentrations.

• Storage: Store the sealed container in a well-ventilated, designated hazardous waste accumulation area, away from heat, sparks, and open flames.[1][2] Storage should be in a secondary containment tray to mitigate spills.

• Disposal: Contact your institution's EHS department to arrange for pickup and disposal by a licensed hazardous waste contractor.[1]

Small Quantities and Dilute Solutions: Chemical Treatment (Oxidation)

For small, manageable quantities of dilute solutions, chemical deactivation of the aldehyde functional group can be a viable option to reduce its toxicity before disposal.[7] Aldehydes can be oxidized to the corresponding carboxylic acids, which are generally less toxic and volatile.[3][4]

Materials:

• Potassium permanganate (KMnO₄)

• Sulfuric acid (dilute)

• Sodium bisulfite (for quenching excess permanganate)

• pH indicator strips or a pH meter

Protocol:

• Preparation: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Acidification: To a stirred, dilute aqueous solution of the aldehyde-containing waste, slowly add a dilute solution of sulfuric acid until the pH is acidic.

• Oxidation: Slowly add a solution of potassium permanganate. A color change from purple to brown (indicating the formation of manganese dioxide) signifies the reaction is proceeding. Continue adding the permanganate solution until a faint, persistent pink or purple color remains, indicating a slight excess of the oxidant.

• Quenching: If a persistent purple color is present, add a small amount of sodium bisulfite solution dropwise until the purple color disappears.

• Neutralization: Carefully neutralize the resulting solution to a pH of approximately 7 with a suitable base, such as sodium hydroxide or sodium bicarbonate.[8]

• Verification and Disposal: Consult your local regulations and EHS office before disposing of the neutralized solution down the drain with copious amounts of water.[6] Some jurisdictions may still require collection as hazardous waste.

Contaminated Solid Waste

Items such as gloves, absorbent pads, and weighing papers that are contaminated with 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde must be disposed of as hazardous solid waste.

Protocol:

• Collection: Place all contaminated solid materials into a designated, clearly labeled, and sealed plastic bag or a solid hazardous waste container.[6]

• Labeling: Label the container with "Solid Waste Contaminated with 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde".

• Disposal: Dispose of the container through your institution's hazardous waste management program.[6]

Spill Management

In the event of a spill, the primary goal is to contain the material and prevent its spread.

• Small Spills: For small spills, use an inert absorbent material, such as vermiculite or sand, to soak up the liquid.[9] Collect the absorbed material and any contaminated debris into a sealed container for disposal as hazardous waste.

• Large Spills: For larger spills, evacuate the immediate area and alert your laboratory supervisor and EHS department. Trained personnel should manage the cleanup.

Conclusion

The proper disposal of 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde requires a conservative approach based on the known hazards of its chemical class. Adherence to institutional protocols and local regulations is non-negotiable. By following the procedures outlined in this guide, researchers can ensure a safe and environmentally responsible laboratory environment.

References

• Ecology, W. D. of. (n.d.). Focus on: Treatment by Aldehyde Deactivation.
• BenchChem. (2025). Proper Disposal of Benzofuran-2-ylmethanethiol: A Comprehensive Guide for Laboratory Professionals.
• Chemical Waste Disposal Guidelines. (n.d.).
• In-Laboratory Treatment of Chemical Waste - Safety & Risk Services. (n.d.).
• 4. PRODUCTION, IMPORT, USE, AND DISPOSAL. (n.d.).
• TCI Chemicals. (2025, January 15). SAFETY DATA SHEET.
• EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET.
• Techno PharmChem. (n.d.). BENZALDEHYDE.

Sources

• 1. tcichemicals.com [tcichemicals.com]
• 2. fishersci.com [fishersci.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. epfl.ch [epfl.ch]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]
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• 7. apps.ecology.wa.gov [apps.ecology.wa.gov]
• 8. riskmanagement.sites.olt.ubc.ca [riskmanagement.sites.olt.ubc.ca]
• 9. technopharmchem.com [technopharmchem.com]

Personal protective equipment for handling 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde

Executive Summary & Hazard Logic

This guide defines the operational safety envelope for 2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde . As a benzofuran derivative possessing a reactive aldehyde moiety, this compound presents a dual-risk profile: chemical reactivity (air-oxidation to carboxylic acids) and biological activity (tissue irritation and potential sensitization).

We do not rely on "standard precautions" here. Instead, we utilize a Barrier-Isolation Strategy . Because aldehydes can cross-link proteins (causing sensitization), our primary goal is zero skin contact and zero inhalation of dust/vapors.

Core Hazard Profile (GHS Classification)

Based on structural analogs and functional group reactivity.

Hazard Class	Category	H-Code	Risk Description
Skin Irritation	Cat 2	H315	Causes skin irritation.[1] Aldehydes are lipophilic; they penetrate the stratum corneum.
Eye Irritation	Cat 2A	H319	Causes serious eye irritation.[1][2] Reactive with corneal proteins.
STOT-SE	Cat 3	H335	May cause respiratory irritation.[1] Mucosal tissue is highly susceptible to aldehyde attack.
Sensitization	Watch	H317	Potential skin sensitizer.[2] (Structural alert: Aldehyde group).[3]

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on breakthrough time logic . Latex is strictly prohibited because organic aldehydes can permeate latex matrices rapidly.

Routine Handling vs. High-Risk Operations

PPE Component	Specification	Operational Logic (The "Why")
Hand Protection (Primary)	Nitrile (Minimum 5 mil)	Nitrile offers superior resistance to aromatic aldehydes compared to latex. Change every 30 mins or immediately upon splash.
Hand Protection (Secondary)	Silver Shield / Laminate	Required for: Handling concentrated stock solutions (>1M) or spill cleanup. These provide >4hr breakthrough protection.
Eye Protection	Chemical Goggles	Safety glasses are insufficient for liquids/fine dusts. Goggles seal the orbital area against vapors that bypass glasses.
Respiratory	Fume Hood (Primary)	Do not rely on masks. All handling must occur in a certified fume hood (Face velocity: 80-100 fpm).
Body Protection	Lab Coat (Poly/Cotton)	Buttoned to the neck. Ensure wrist cuffs are tucked under gloves to prevent "wrist-gap" exposure.

Engineering Controls & Handling Workflow

The following workflow enforces a "closed-loop" mentality. The compound is air-sensitive; oxidation creates impurities (acids) that alter stoichiometry and increase corrosivity.

Operational Workflow Diagram

Figure 1: Operational workflow emphasizing minimal air exposure to prevent oxidation and maximizing containment.

Critical Procedural Steps:

• Equilibration: Allow the container to reach room temperature before opening to prevent water condensation (which accelerates degradation).

• Weighing: If the substance is a solid/powder, use a static-free spatula. If a liquid, use a positive-displacement pipette to prevent dripping.

• Solvent Trap: Keep a beaker of solvent (e.g., Ethanol) in the hood. Immediately rinse spatulas/pipettes into this beaker to sequester residues.

Decontamination & Disposal Protocol

Aldehydes should never be disposed of down the drain. They are toxic to aquatic life and can disrupt microbial treatment plants.

Chemical Deactivation (The Bisulfite Method)

For small spills or glassware cleaning, you can chemically deactivate the aldehyde group, converting it into a water-soluble, less toxic bisulfite adduct.

Reagents:

• Sodium Bisulfite (

  ) saturated solution.

Protocol:

• Collect waste solvent containing the aldehyde.

• Slowly add Saturated Sodium Bisulfite solution (Ratio ~ 2:1 Bisulfite to Aldehyde molar equivalent).

• Stir for 30 minutes. The mixture may warm slightly (exothermic).

• Check pH.[3] If acidic, neutralize with Sodium Bicarbonate.

• Disposal: Label as "Deactivated Aldehyde Waste" and dispose of according to local EHS hazardous waste regulations (often amenable to aqueous waste streams, but verify with your Safety Officer).

Emergency Response: Spill Logic

In the event of a spill outside the fume hood, immediate decision-making is required.

Spill Response Decision Tree

Figure 2: Decision logic for spill response. Note that "Major" spills outside a hood require evacuation due to respiratory irritation risks.

First Aid Measures

• Inhalation: Move to fresh air immediately. If breathing is difficult, oxygen should be administered by trained personnel.

• Skin Contact: Wash with soap and water for 15 minutes .[4] Do not use alcohol (it enhances skin absorption).

• Eye Contact: Rinse cautiously with water for 15 minutes.[4][5] Remove contact lenses if present.[2][5]

References

• PubChem. (n.d.). 5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-carbaldehyde (Compound Summary). National Library of Medicine. Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Occupational Safety and Health Standards: Toxic and Hazardous Substances (1910.1048 - Formaldehyde/Aldehydes). Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. (Chapter 6: Working with Chemicals). Retrieved from [Link]

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